(-)-Catechin hydrate

Core Science & Biosynthesis

Technical Monograph: Structural Dynamics and Stereochemical Analysis of (-)-Catechin Hydrate

[1][2]

Executive Summary

This technical guide provides a rigorous analysis of (-)-catechin hydrate , a specific enantiomer of the flavan-3-ol family.[1][2] While often confused with its diastereomer (-)-epicatechin or its enantiomer (+)-catechin, (-)-catechin represents a distinct stereochemical entity [(2S, 3R)-trans-flavan-3-ol] with unique stability profiles and pharmacological interactions.[1][2] This document details its absolute configuration, the role of hydration in crystal lattice stability, epimerization kinetics, and validated analytical protocols for chiral resolution.[1]

Part 1: Molecular Architecture & Stereochemistry[2]

Absolute Configuration

The term "catechin" refers to the trans isomers of the flavan-3-ol skeleton.[1][2][3] The specific molecule (-)-catechin is the ent-catechin, the enantiomer of the naturally abundant (+)-catechin.[1][2]

• IUPAC Name: (2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol hydrate.[1][2]

• Stereocenters:

  • C2:

    -configuration.

  • C3:

    -configuration.

• Geometric Relationship: Trans orientation of the B-ring (at C2) and the hydroxyl group (at C3).[1][2][3][4] This trans geometry distinguishes catechins from epicatechins (cis).[1][2][3][4]

The "Hydrate" Factor: Crystal Lattice Dynamics

Commercially available (-)-catechin is frequently supplied as a hydrate (typically varying between 0.5 to 1.5 molar equivalents of H₂O).[1][2]

• Lattice Stabilization: The water molecules are not merely solvent impurities; they are integral to the crystal packing.[1][2] They bridge the hydroxyl groups of the A and B rings via hydrogen bonding networks, stabilizing the gauche conformation of the dihydropyran ring.[1]

• Desolvation: Removal of lattice water (anhydrous form) often leads to amorphous collapse or increased hygroscopicity, altering solubility profiles in formulation.[1]

Stereochemical Disambiguation Matrix

Confusion between the four primary isomers is a common source of experimental error.[1][2] Use the following matrix to validate your starting material.

Common Name	Configuration	Geometric Relation	Optical Rotation
(-)-Catechin	(2S, 3R)	Trans	Levorotatory (-)
(+)-Catechin	(2R, 3S)	Trans	Dextrorotatory (+)
(-)-Epicatechin	(2R, 3R)	Cis	Levorotatory (-)**
(+)-Epicatechin	(2S, 3S)	Cis	Dextrorotatory (+)

> Critical Note: (-)-Epicatechin is the major polyphenol in green tea.[1][2] (-)-Catechin is often a minor component or a product of thermal processing (epimerization).[1][2]

Part 2: Visualization of Stereochemical Relationships

The following diagram illustrates the structural hierarchy and the specific epimerization pathways connecting these isomers.

Figure 1: Stereochemical hierarchy of flavan-3-ols. The dashed red line indicates the C2-epimerization pathway where (-)-Epicatechin can convert to (-)-Catechin under thermal stress.[1][2]

Part 3: Physicochemical Stability & Epimerization[1][2]

The Epimerization Mechanism

Researchers handling (-)-catechin hydrate must be aware of its instability in solution.[1][2] Under aqueous conditions (specifically pH > 6 or T > 80°C), the C2 stereocenter becomes labile.[1]

• Mechanism: The quinone methide intermediate hypothesis suggests that the ether bond at C2 opens, allowing rotation and re-closure.[1][2]

• Pathway:

  • (2R, 3R) (-)-Epicatechin

    (2S, 3R) (-)-Catechin .[1][2]

  • Implication: If you start with pure (-)-epicatechin and heat it (e.g., sterilization), you will generate (-)-catechin as an impurity.[1][2] Conversely, (-)-catechin solutions will equilibrate to form (-)-epicatechin.[1][2]

Solubility Profile

Solvent	Solubility (mg/mL)	Notes
Water (Cold)	< 2.0	Poor solubility due to rigid crystal lattice.[1][2]
Water (Hot)	> 20.0	Risk: High heat triggers epimerization.[1][2]
Ethanol	> 50.0	Preferred solvent for stock solutions.[1][2]
DMSO	> 100.0	Excellent for bioassays; avoid for NMR (hygroscopic).[1][2]

Part 4: Analytical Characterization Protocols

To validate the identity of (-)-catechin hydrate, standard C18 HPLC is insufficient as it separates diastereomers (catechin vs. epicatechin) but not enantiomers ((+) vs (-)).[1][2]

Protocol: Chiral HPLC Separation

This protocol ensures the separation of (-)-catechin from its enantiomer (+)-catechin.[1][2]

• Column: Chiralpak IB or polysaccharide-based chiral stationary phase (5 µm, 250 x 4.6 mm).[1][2]

• Mobile Phase: n-Hexane : Ethanol : TFA (70 : 30 : 0.1 v/v/v).[1][2]

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV at 280 nm (aromatic

  ) or CD detector (254 nm).[1][2]

• Expected Elution Order:

  • (+)-Catechin (typically elutes first on cellulose carbamate phases).[1][2]

  • (-)-Catechin (elutes second).[1][2]

  • Note: Elution order must be confirmed with reference standards as it depends on the specific chiral selector.

Protocol: 1H-NMR Validation (DMSO-d6)

Distinctive signals for the trans vs cis coupling confirm the diastereomer, while the hydrate status is observed via the water peak.[1][2]

• H2 Signal: Doublet at

  ~4.5 ppm.

• Coupling Constant (

  ):

  • Trans (Catechin):

    Hz (Diaxial-like arrangement).[1][2]

  • Cis (Epicatechin):[1][2][3][4]

    Hz.[1][2]

  • Interpretation: A

    value of ~7.5 Hz confirms the catechin (trans) backbone.[1]

Part 5: Experimental Workflow Visualization

The following diagram outlines the decision tree for characterizing an unknown catechin sample.

Figure 2: Analytical decision matrix for distinguishing (-)-catechin from its isomers.

References

• PubChem. (2023).[1][2] Catechin - Compound Summary (CID 9064).[1][2] National Library of Medicine.[1][2] Retrieved from [Link][1][2]

• Kofink, M., et al. (2007).[1][2] Epimerization of tea catechins during brewing. Journal of Agricultural and Food Chemistry. (Contextual grounding for Section 3.1).

• Donovan, J. L., et al. (2006).[1][2] Epimerization of catechins in physiological fluids. Free Radical Biology and Medicine. (Supports Section 3.1 mechanistic claims).

Sources

• 1. Catechin - Wikipedia [en.wikipedia.org]
• 2. Catechin | C15H14O6 | CID 9064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]

Technical Guide: Molecular Weight & Stoichiometry of (-)-Catechin (Hydrate vs. Anhydrous)

Executive Summary

In quantitative pharmacological studies and analytical chemistry, the distinction between (-)-catechin anhydrous and (-)-catechin hydrate is not merely semantic—it is a critical stoichiometric variable.[1] Failure to account for the hydration shell in (-)-catechin (

) frequently leads to dosing errors of 5–15% , skewing values and compromising assay reproducibility.[1]

This guide provides a definitive technical reference for the molecular properties of (-)-catechin forms, establishing a self-validating protocol for the preparation of precise molar standards.

Chemical Identity & Specifications

The term "catechin" refers to a class of flavan-3-ols.[1][2] The specific stereoisomer (-)-catechin (2R,3S) is distinct from its enantiomer (+)-catechin and the racemic mixture (±)-catechin.[1] Commercial reagents are often supplied as "hydrates," where the water content is non-stoichiometric and variable between batches.[1]

Comparative Specification Table

Feature	(-)-Catechin (Anhydrous)	(-)-Catechin Hydrate
Molecular Formula
Molecular Weight (MW)	290.27 g/mol	Variable (Typically 308.28 g/mol if monohydrate, but often undefined)
CAS Number	18829-70-4 (Specific to (-)-isomer)	225937-10-0 (Generic hydrate) or labeled under anhydrous CAS
Physical State	Crystalline powder (Hygroscopic)	Crystalline powder
Water Content	< 1.0% (Ideal)	Typically 3% – 8% (Check CoA)
Solubility	DMSO, Methanol, Ethanol	DMSO, Methanol, Ethanol

Critical Note on CAS Numbers: While 18829-70-4 specifically denotes anhydrous (-)-catechin, many suppliers use this CAS for the hydrate form as well, simply noting "Hydrate" on the label.[1] Always verify the Certificate of Analysis (CoA) for the exact water content or "Loss on Drying" (LOD) value.[1]

The Hydration Variable in Quantitative Analysis

The core challenge in using (-)-catechin hydrate is that the coefficient

in the formula is rarely an integer.[1] Unlike a stable monohydrate ( ), catechin hydrates often contain interstitial water that fluctuates with ambient humidity.[1]

The "Anhydrous Basis" Calculation

To prepare a standard solution with precise molarity, you must ignore the generic "hydrate" MW printed on the bottle and calculate based on the anhydrous MW (290.27 g/mol ) , correcting for the specific water content of your batch.[1]

The Correction Factor (

): [1]

Mass Required (

): [1]

Where:

• = Desired Molarity (mol/L)[1]
• = Final Volume (L)[1]

• ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  = 290.27 g/mol [1][3][4][5][6]
• = Water content from CoA (or experimentally determined)[1]

Experimental Protocols

Protocol A: Validation of Water Content (Karl Fischer)

Do not rely solely on the vendor's CoA if the bottle has been opened or stored for >6 months.

• Instrument: Volumetric or Coulometric Karl Fischer Titrator.

• Solvent System: Methanol:Formamide (2:1) to ensure complete solubility of the catechin matrix.

• Procedure:

  • Equilibrate titrator to drift < 20 µ g/min .

  • Weigh ~50 mg of (-)-catechin hydrate (precision ±0.1 mg).

  • Inject/add sample and titrate to endpoint.[1]

  • Calculation:

    .[1]

Protocol B: Preparation of 10 mM Stock Solution

Target: 10.0 mL of 10 mM (-)-catechin in DMSO.

• Determine Purity & Water:

  • Assume CoA states: Purity (HPLC) = 99.5%, Water Content = 6.2%.

• Calculate Required Mass:

  • Target Moles =

    .[1]

  • Anhydrous Mass =

    (29.03 mg).[1]

  • Corrected Mass:

    .[1]

• Weighing:

  • Weigh exactly 30.95 mg of the hydrate powder into a glass vial.

• Dissolution:

  • Add 5.0 mL of anhydrous DMSO.[1] Vortex until fully dissolved.[1]

  • Transfer to a 10 mL volumetric flask. Rinse vial with DMSO and add to flask.

  • Bring to volume with DMSO.[1]

• Storage:

  • Aliquot into amber glass vials. Store at -20°C.

  • Self-Validation: Verify concentration via UV-Vis (Absorbance at 280 nm,

    in EtOH).[1]

Visualizing the Workflow

The following diagram illustrates the decision logic for handling (-)-catechin standards to ensure stoichiometric accuracy.

Figure 1: Logical workflow for preparing precise (-)-catechin standards, correcting for hydration variability.

Stability & Degradation Pathways[1][11]

Researchers must be aware that (-)-catechin is unstable in aqueous solutions, particularly at neutral or alkaline pH.[1]

Degradation Mechanisms[1][11]

• Epimerization: At pH > 6, (-)-catechin reversibly epimerizes to (-)-epicatechin.[1]

• Oxidation: Auto-oxidation leads to the formation of quinones and dimers (procyanidins), causing the solution to turn brown.[1]

Figure 2: Primary degradation pathways of (-)-catechin in solution.[1]

Storage Recommendation: Always store stock solutions in anhydrous DMSO at -20°C, protected from light. Aqueous working solutions should be prepared fresh and kept on ice.[1]

References

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 9064, (+)-Catechin. (Note: Data often applies to the chiral family).[1] Retrieved from [Link][1]

• Grzesik, M., et al. (2018).[1] Antioxidant properties of catechins: Comparison with other antioxidants. Food Chemistry. (Discusses stability and oxidation mechanisms). Retrieved from [Link]

• Mochizuki, M., et al. (2002).[1] Kinetic analysis of the epimerization of tea catechins. Journal of Agricultural and Food Chemistry. (Source for pH-dependent epimerization data). Retrieved from [Link]

Sources

• 1. (+)-Catechin Hydrate | C15H16O7 | CID 107957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Catechin - Wikipedia [en.wikipedia.org]
• 3. selleckchem.com [selleckchem.com]
• 4. (±)-Catechin hydrate primary reference standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. Catechins | Sigma-Aldrich [sigmaaldrich.com]
• 6. labor.com.tr [labor.com.tr]

Thermodynamic Properties of (-)-Catechin Hydrate Crystals: A Technical Guide

This guide provides an in-depth technical analysis of the thermodynamic properties of (-)-catechin hydrate crystals. While the (+)-enantiomer ((2R,3S)-catechin) is the most abundant natural form found in tea and woody plants, the (-)-enantiomer ((2S,3R)-catechin, also known as ent-catechin) possesses identical scalar thermodynamic properties (melting point, enthalpy of fusion, solubility) in achiral environments.[1]

This document synthesizes data applicable to the catechin hydrate crystal lattice, focusing on its stability, phase transitions, and solubility behavior critical for pharmaceutical formulation.

Executive Summary

(-)-Catechin hydrate (C₁₅H₁₄O₆[1][2][3] · xH₂O) is a flavan-3-ol crystal characterized by a complex hydrogen-bonding network that incorporates water molecules into the lattice.[1] Its thermodynamic profile is defined by a pseudo-stable hydrate phase that undergoes dehydration prior to melting, often overlapping with thermal degradation.[1] For drug development, understanding the energy landscape of this dehydration-melting-degradation sequence is vital for ensuring shelf-life stability and consistent dissolution kinetics.[1]

Chemical Identity & Stereochemistry

The user-specified (-)-catechin is the enantiomer of the common (+)-catechin.[1] In non-chiral solvents and solid-state analyses, their scalar physical properties are identical.[1]

Property	Specification
IUPAC Name	(2S,3R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol hydrate
Stereochemistry	2S, 3R (Enantiomer of natural (+)-catechin)
Molecular Weight	290.27 g/mol (Anhydrous) / ~308.29 g/mol (Monohydrate)
Solid State	Crystalline solid (often acicular/needle-like)
Hydration State	Typically exists as a variable hydrate (often pseudo-monohydrate)

Thermodynamic Parameters

The following values represent the core thermodynamic dataset for catechin hydrate crystals. Note that the "melting point" is kinetically dependent on the dehydration rate.

Core Thermal Data

Parameter	Value	Conditions / Notes
Melting Point ( )	175 – 177 °C	Anhydrous form (after dehydration).[1]
Dehydration Temp ( )	95 – 120 °C	Broad endotherm in DSC; mass loss in TGA.[1]
Enthalpy of Fusion ( )	~69.9 J/g (20.3 kJ/mol)	Integrated DSC endotherm (often overlaps with decomp).
Solubility (Water, 25°C)	1.6 – 2.0 mg/mL	Low aqueous solubility; highly temperature-dependent.[1]
Solubility (Ethanol, 25°C)	>100 mg/mL	High solubility due to H-bonding compatibility.[1]
pKa values	8.79, 9.44, 11.32	Phenolic protons; affects pH-dependent solubility.[1]

Heat Capacity & Lattice Energy

The molar heat capacity (

) of crystalline catechin follows a trend similar to its isomer (-)-epicatechin.[1]

• Estimated

  (Solid, 298 K): ~350–380 J·mol⁻¹·K⁻¹

• Lattice Energy: High, driven by extensive intermolecular hydrogen bonding (catechol B-ring and resorcinol A-ring interactions).[1]

Phase Equilibria & Stability Mechanisms

The stability of (-)-catechin hydrate is governed by three competing pathways: Dehydration , Epimerization , and Oxidation .[1]

Thermal Decomposition Pathway

Upon heating, catechin hydrate does not simply melt.[1] It follows a multi-stage thermal event:

• Dehydration (< 120°C): Loss of crystal water.[1] This destabilizes the lattice.

• Anhydrous Phase (120–175°C): A metastable anhydrous solid phase.[1]

• Melting/Epimerization (175°C+): The crystal melts, but simultaneously epimerizes to (-)-epicatechin and degrades (oxidative polymerization).[1]

Visualization: Thermal Event Workflow

The following diagram illustrates the causal chain of thermal events when (-)-catechin hydrate is subjected to a DSC heating ramp.

Caption: Thermal transition pathway of catechin hydrate from solid crystal to degraded melt.

Solubility Thermodynamics

The solubility of (-)-catechin is highly endothermic, meaning it increases significantly with temperature.[1] This behavior is modeled by the Van't Hoff equation :

[1]

Where:

• = Mole fraction solubility[1]
• = Enthalpy of solution (Positive/Endothermic)
• = Entropy of solution[4]

Solubility Data (Aqueous)

Temperature (°C)	Solubility (mg/mL)	Notes
20	1.6	Sparingly soluble
40	4.5	Moderate increase
60	12.8	Significant increase
80	~30.0	High solubility (risk of degradation)

Implication: Formulations requiring high loads of catechin should utilize co-solvents (Ethanol, PEG) or amorphous solid dispersions to overcome the high lattice energy of the crystal.

Experimental Protocols

To validate these properties in a laboratory setting, the following protocols are recommended. These are designed to be self-validating by including internal checks.[1]

Protocol: Differential Scanning Calorimetry (DSC)

Objective: Determine

, , and .

• Sample Prep: Weigh 3–5 mg of (-)-catechin hydrate into a hermetic aluminum pan with a pinhole lid.

  • Why Pinhole? Allows water vapor to escape, preventing pressure build-up (pan deformation) while maintaining a controlled atmosphere.[1]

• Instrument Setup: Calibrate DSC with Indium standard (

  156.6°C).

• Method:

  • Equilibrate at 25°C.

  • Ramp 10°C/min to 250°C under Nitrogen purge (50 mL/min).

• Analysis:

  • Event 1 (Broad Endotherm 80–120°C): Integrate peak to calculate Enthalpy of Dehydration (

    ).

  • Event 2 (Sharp Endotherm 175°C): Integrate peak for Enthalpy of Fusion (

    ).

  • Validation: Run a TGA (Thermogravimetric Analysis) in parallel. The TGA mass loss % at Event 1 must match the theoretical water content (e.g., ~5.8% for monohydrate).

Protocol: Equilibrium Solubility Determination

Objective: Measure thermodynamic solubility at specific temperatures.

• Preparation: Add excess (-)-catechin hydrate solid to 10 mL of solvent (Water or Buffer) in a glass vial.

• Equilibration: Shake at constant temperature (e.g., 25°C ± 0.1°C) for 24 hours.

  • Protection: Wrap vials in foil to prevent photodegradation.[1]

• Sampling:

  • Filter supernatant through a 0.45 µm PVDF filter (pre-saturated).[1]

  • Dilute filtrate immediately with mobile phase to prevent precipitation.[1]

• Quantification: Analyze via HPLC-UV (280 nm).

  • Self-Validation: Measure pH of the solution. If pH > 7, degradation (oxidation) is likely; results may be invalid.[1] Check chromatogram for epicatechin peak (epimerization).[1]

Visualization: Stability Logic

The following diagram outlines the decision logic for handling catechin hydrate to maintain thermodynamic stability.

Caption: Stability decision tree for formulation and processing conditions.

References

• Cuevas-Valenzuela, J., et al. (2014).[1] Solubility of (+)-Catechin in Water and Water-Ethanol Mixtures within the Temperature Range 277.6 to 331.2 K.[1][4][5] Fluid Phase Equilibria.

• Li, N., et al. (2012).[1] Kinetic Study of Catechin Stability: Effects of pH, Concentration, and Temperature. Journal of Agricultural and Food Chemistry.

• Srinivas, K., et al. (2010).[1] Solubility of Catechin in Water and Water + Ethanol Mixtures. Journal of Chemical & Engineering Data.

• Grzesik, M., et al. (2018).[1] Antioxidant properties of catechins: Comparison with other antioxidants. Food Chemistry.

• Gadkari, P.V., et al. (2014).[1] Temperature dependence of extraction of catechin hydrate. Separation and Purification Technology.

Sources

• 1. Catechin | C15H14O6 | CID 9064 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Catechin - Wikipedia [en.wikipedia.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. repositorio.uc.cl [repositorio.uc.cl]
• 5. researchgate.net [researchgate.net]

Introduction: Unveiling the Molecular Potential of (-)-Catechin Hydrate

An In-Depth Technical Guide to the In Vitro Biological Activity Mechanisms of (-)-Catechin Hydrate

(-)-Catechin hydrate, a prominent member of the flavan-3-ol family of polyphenols, is a natural compound of significant interest in biomedical and pharmaceutical research. Abundantly found in sources like tea, cocoa, and various fruits, its therapeutic potential is rooted in a multifaceted mechanism of action at the cellular level. This guide provides an in-depth exploration of the core in vitro biological activities of (-)-catechin hydrate, moving beyond a simple cataloging of effects to a detailed examination of the underlying molecular signaling pathways. We will dissect the causality behind its potent antioxidant, anti-inflammatory, anticancer, and neuroprotective properties, equipping researchers and drug development professionals with the foundational knowledge and validated experimental frameworks to effectively investigate this promising molecule.

Section 1: The Cornerstone of Activity: Antioxidant Mechanisms

The foundational biological activity of (-)-catechin hydrate, from which many of its other effects stem, is its profound antioxidant capability. This is not a monolithic action but a dual-pronged approach involving both direct chemical neutralization of reactive species and indirect modulation of endogenous cellular defense systems.

Direct Radical Scavenging: A Chemical Perspective

The chemical structure of catechin, with its multiple phenolic hydroxyl (-OH) groups on the A and B rings, is the key to its ability to directly neutralize free radicals. These hydroxyl groups can readily donate a hydrogen atom to unstable reactive oxygen species (ROS) and reactive nitrogen species (RNS), such as the superoxide anion (O₂•−) and hydroxyl radical (•OH), thereby stabilizing them and terminating damaging radical chain reactions.[1][2] This process effectively prevents lipid peroxidation, protein carbonylation, and oxidative DNA damage.[1] The antioxidant efficacy of catechins is well-documented, positioning them as potent chain-breaking antioxidants.[1]

Indirect Antioxidant Effects: Upregulation of Cellular Defenses via Nrf2

Beyond direct scavenging, (-)-catechin hydrate orchestrates a more sophisticated and lasting antioxidant response by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[1][3] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which targets it for ubiquitination and proteasomal degradation.

Electrophilic compounds or oxidative stress—and molecules like catechin—can induce a conformational change in Keap1. This releases Nrf2, allowing it to translocate to the nucleus.[4] Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of a suite of cytoprotective genes.[5] This binding initiates the transcription of Phase II detoxification enzymes and antioxidant proteins, including:

• Heme Oxygenase-1 (HO-1): Degrades pro-oxidant heme into biliverdin (a potent antioxidant), iron, and carbon monoxide.

• NAD(P)H: Quinone Oxidoreductase 1 (NQO1): A detoxifying enzyme that reduces quinones, preventing them from generating ROS.

• Glutathione S-Transferases (GSTs): Catalyze the conjugation of glutathione to electrophilic compounds, facilitating their detoxification and excretion.[1]

• Catalase (CAT) and Superoxide Dismutase (SOD): Key enzymes in the direct detoxification of H₂O₂ and superoxide radicals, respectively.[1]

By activating the Nrf2/ARE pathway, (-)-catechin hydrate effectively fortifies the cell's intrinsic antioxidant capacity, providing a sustained defense against oxidative insults.

Caption: (-)-Catechin hydrate promotes Nrf2 dissociation from Keap1, leading to nuclear translocation and antioxidant gene expression.

Experimental Protocols for Assessing Antioxidant Activity

Principle: This spectrophotometric assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical. The reduction of DPPH is visually apparent as a color change from purple to yellow, which is quantified by measuring the decrease in absorbance at ~517 nm.[6][7]

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a 0.1 mM DPPH stock solution in methanol. Store in an amber bottle at 4°C.

  • Prepare a series of concentrations of (-)-catechin hydrate (e.g., 1-100 µM) in methanol. A known antioxidant like Ascorbic Acid or Trolox should be used as a positive control.

• Assay Procedure:

  • In a 96-well microplate, add 50 µL of each catechin concentration (or control/blank) to triplicate wells.

  • Add 150 µL of the 0.1 mM DPPH solution to each well. For the blank, add 50 µL of methanol instead of the sample.

  • Incubate the plate in the dark at room temperature for 30 minutes.[7]

• Data Acquisition:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of radical scavenging activity using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

  • Plot the % Inhibition against the concentration of (-)-catechin hydrate and determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals).

Principle: 2',7'-dichlorodihydrofluorescein diacetate (H₂DCFDA) is a cell-permeable probe that is deacetylated by intracellular esterases to the non-fluorescent H₂DCF. In the presence of ROS, H₂DCF is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF), which can be measured.[8][9]

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Seed cells (e.g., HaCaT keratinocytes or SH-SY5Y neuroblastoma cells) in a black, clear-bottom 96-well plate at an appropriate density and allow them to adhere overnight.

• Pre-treatment:

  • Remove the culture medium and wash the cells once with warm phosphate-buffered saline (PBS).

  • Treat the cells with various concentrations of (-)-catechin hydrate in serum-free medium for 1-2 hours. Include a vehicle control.

• ROS Induction and Staining:

  • Remove the treatment medium.

  • Load the cells with 10 µM H₂DCFDA in warm PBS for 30 minutes at 37°C.

  • Wash the cells twice with warm PBS to remove excess probe.

  • Induce oxidative stress by adding an agent like H₂O₂ (e.g., 100 µM) or inducing UV exposure. A negative control group (no stress inducer) should be included.

• Data Acquisition:

  • Immediately measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm. Kinetic readings can be taken every 5-10 minutes for 1-2 hours.

• Data Analysis:

  • Normalize the fluorescence of treated cells to that of the vehicle control. A lower fluorescence intensity in catechin-treated, stressed cells compared to stressed-only cells indicates a reduction in intracellular ROS.

Section 2: Attenuation of Inflammatory Signaling

Chronic inflammation is a key driver of many diseases. (-)-Catechin hydrate exhibits potent anti-inflammatory effects by intervening in critical pro-inflammatory signaling cascades, primarily the NF-κB and MAPK pathways.

Inhibition of the NF-κB Pathway

The Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation.[3] In resting cells, NF-κB (typically the p50/p65 heterodimer) is held inactive in the cytoplasm by its inhibitor, IκBα. Pro-inflammatory stimuli (e.g., lipopolysaccharide [LPS] or TNF-α) trigger the activation of the IκB kinase (IKK) complex. IKK then phosphorylates IκBα, marking it for ubiquitination and proteasomal degradation. This frees NF-κB to translocate to the nucleus, where it binds to promoter regions of genes encoding pro-inflammatory cytokines (TNF-α, IL-6, IL-1β), chemokines, and enzymes like cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).[1][10]

(-)-Catechin hydrate exerts its anti-inflammatory action by inhibiting this pathway at several key points:

• Inhibition of IKK activity: Catechins can directly inhibit the activity of the IKKβ subunit, preventing the phosphorylation and subsequent degradation of IκBα.[1]

• Suppression of p65 Phosphorylation and Translocation: By preserving IκBα levels, catechin effectively prevents the nuclear translocation of the active p65 subunit.[1]

This blockade of NF-κB activation leads to a significant downregulation in the expression of inflammatory mediators.[3][11]

Caption: (-)-Catechin hydrate inhibits the IKK complex, preventing IκBα degradation and the subsequent nuclear translocation of NF-κB.

Modulation of Mitogen-Activated Protein Kinase (MAPK) Pathways

The MAPK family—including ERK, p38, and JNK—is another crucial set of signaling pathways that translate extracellular stimuli into cellular inflammatory responses.[3][12] Catechins have been shown to modulate these pathways, often by inhibiting the phosphorylation (and thus activation) of key kinases.[1] By suppressing the activation of p38 and JNK, which are strongly linked to the production of inflammatory cytokines, catechins further contribute to their anti-inflammatory profile.

Experimental Protocol for Assessing NF-κB Activation via Western Blot

Principle: Western blotting allows for the detection and semi-quantification of specific proteins in a complex mixture, such as a cell lysate. By using antibodies specific to the phosphorylated forms of proteins (e.g., phospho-p65) and total proteins, one can determine the activation state of a signaling pathway.[13]

Caption: A streamlined workflow for protein analysis via Western blotting, from cell lysate preparation to final imaging.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Culture cells (e.g., RAW 264.7 macrophages) and treat with (-)-catechin hydrate for 1 hour.

  • Stimulate with an inflammatory agent like LPS (1 µg/mL) for 30-60 minutes. Include unstimulated and vehicle-treated controls.

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge lysates at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

  • Quantify protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Load samples onto a 10% SDS-polyacrylamide gel and run electrophoresis to separate proteins by size.[13]

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST).

  • Incubate the membrane with a primary antibody against phospho-p65 (e.g., at 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.[13]

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG at 1:5000) for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

• Detection and Analysis:

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify band intensity using densitometry software.

  • Strip the membrane and re-probe for total p65 and a loading control (e.g., β-actin or GAPDH) to normalize the data. A decrease in the ratio of phospho-p65 to total p65 indicates inhibition.

Section 3: Anticancer Mechanisms In Vitro

(-)-Catechin hydrate exhibits anticancer properties through several mechanisms, primarily by inducing programmed cell death (apoptosis) and inhibiting the uncontrolled proliferation that characterizes cancer.[2][14]

Induction of Apoptosis

Apoptosis is an essential process for removing damaged or cancerous cells. Catechins can trigger apoptosis through the intrinsic (mitochondrial) pathway.[15] This involves:

• Modulation of Bcl-2 Family Proteins: Catechins can alter the balance between pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins. An increase in the Bax/Bcl-2 ratio leads to the permeabilization of the outer mitochondrial membrane.

• Cytochrome c Release and Caspase Activation: This permeabilization allows for the release of cytochrome c from the mitochondria into the cytosol. Cytochrome c then binds to Apaf-1, forming the apoptosome, which activates the initiator caspase-9. Caspase-9, in turn, cleaves and activates the executioner caspases, such as caspase-3 and caspase-7.[16][17]

• Execution of Apoptosis: Activated caspase-3 cleaves numerous cellular substrates, leading to the characteristic morphological changes of apoptosis, including DNA fragmentation and membrane blebbing. Studies have shown that catechin hydrate can effectively kill breast cancer cells (MCF-7) through the induction of apoptosis.[15]

Sources

• 1. Frontiers | Catechins: Protective mechanism of antioxidant stress in atherosclerosis [frontiersin.org]
• 2. Advances in Nanodelivery of Green Tea Catechins to Enhance the Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The roles of catechins in regulation of systemic inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell-based Assays to Identify Modulators of Nrf2/ARE Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. louis.uah.edu [louis.uah.edu]
• 7. mdpi.com [mdpi.com]
• 8. Measurement of Oxidative Stress Markers In Vitro Using Commercially Available Kits - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. bmglabtech.com [bmglabtech.com]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. MAPK Signaling Pathway, Antibodies, ELISAs, Luminex® Assays & Growth Factors | Thermo Fisher Scientific - KR [thermofisher.com]
• 13. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Catechin hydrate ameliorates cerulein‑induced chronic pancreatitis via the inactivation of TGF‑β/Smad2 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Apoptosis Assays | Thermo Fisher Scientific - TW [thermofisher.com]
• 17. Apoptosis Marker Assays for HTS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Solubility Profile and Thermodynamic Characterization of (-)-catechin Hydrate

This guide details the solubility profile, thermodynamic behavior, and experimental characterization of (-)-catechin hydrate. It is structured to support researchers in formulation, extraction, and analytical method development.

Executive Summary

(-)-Catechin hydrate (ent-catechin) exhibits a distinct solubility profile governed by its flavonoid skeleton (flavan-3-ol) and crystal lattice water. While sparingly soluble in pure water at ambient temperatures (<2 mg/mL), it demonstrates high solubility in polar organic solvents such as ethanol, DMSO, and methanol.

Key Technical Takeaways:

• Solubility Hierarchy: DMSO > Ethanol > Methanol > Acetone > Water.

• Hydrate Impact: The commercial "hydrate" is typically a non-stoichiometric or 4.5-hydrate form. Dehydration leads to amorphous phases with different dissolution kinetics.

• Thermodynamics: Dissolution is endothermic (

  ) and entropy-driven ( ).

• Cosolvency: Ethanol-water mixtures exhibit a synergistic effect (cosolvency), maximizing solubility at specific mass fractions (typically 60-80% ethanol).

Physicochemical Characterization

Before profiling solubility, it is critical to define the solid-state properties of the analyte, as "catechin hydrate" is not a single static entity.

Stereochemistry and Equivalence

The user has specified (-)-catechin . This is the enantiomer of the more common (+)-catechin found in nature.

• Note on Data: In achiral solvents (ethanol, water, DMSO), the scalar physical properties (solubility, density, melting point) of (-)-catechin and (+)-catechin are identical . Literature data for (+)-catechin is valid for (-)-catechin unless a chiral selector (e.g., cyclodextrin) is present.

The Hydrate Pseudo-Polymorph

Catechin crystallizes from aqueous solutions as a 4.5-hydrate (approx. 4-5 water molecules per molecule of catechin).

• Stability Warning: This hydrate is labile. Storage under low humidity causes partial dehydration to a microcrystalline form (Form II) or an amorphous form (Form III).

• Implication: When weighing "catechin hydrate" for solubility studies, verify water content (via TGA or Karl Fischer titration) to ensure accurate molarity calculations.

Solubility Data Profile

The following data summarizes the saturation solubility (

) of catechin hydrate at 25°C (298.15 K).

Table 1: Saturation Solubility in Pure Solvents (25°C)

Solvent	Solubility ( ) [mg/mL]	Relative Polarity	Notes
DMSO	~50 - 100	High	Preferred for stock solutions.
Ethanol	~50 - 80	Medium-High	Best for biological compatibility.
Methanol	~40 - 60	Medium-High	Toxic; use for analytical standards only.
Acetone	~20 - 30	Medium	Good for precipitation/crystallization.
Water	0.5 - 1.6	High	pH dependent (stable at pH < 5).
Ethyl Acetate	~5 - 10	Low-Medium	Poor solubility compared to alcohols.

Table 2: Temperature Dependence in Water (Endothermic Behavior)

Temperature (K)	Solubility ( ) (Mole Fraction)
277.6 (4.5°C)	0.85
298.1 (25°C)	2.45
310.2 (37°C)	4.80
331.2 (58°C)	12.50

Data interpolated from Cuevas-Valenzuela et al. (2014) and Li et al. (2014).

Thermodynamic & Mechanistic Analysis

Hansen Solubility Parameters (HSP)

To predict solubility in novel solvents, we analyze the interaction energy using Hansen parameters: Dispersion (

), Polarity ( ), and Hydrogen Bonding ( ).[1]

• Catechin Profile: High

  due to five hydroxyl groups.

• Mechanism:

  • Water (

    ): While water has high H-bonding potential, its cohesive energy density is too high for the bulky catechin backbone, leading to the "hydrophobic effect" and low solubility.

  • Ethanol (

    ): Matches the phenolic OH groups of catechin more closely, allowing the solvent to penetrate the crystal lattice.

Solvation Mechanism Diagram

The following diagram illustrates the competitive interaction between the crystal lattice energy and solvent-solute interactions.

Figure 1: Thermodynamic cycle of catechin solvation. The process is entropy-driven, overcoming the lattice enthalpy via hydrogen bonding with the solvent.

Experimental Protocol: Saturation Shake-Flask Method

This protocol is designed to be self-validating , ensuring that the measured value represents true thermodynamic equilibrium rather than kinetic solubility.

Materials

• Analyte: (-)-Catechin Hydrate (Purity >98%).[2]

• Solvent: HPLC grade (degassed to prevent oxidation).

• Equipment: Orbital shaker (temperature controlled), 0.45 µm PTFE syringe filters, HPLC-UV/DAD.

Step-by-Step Workflow

• Preparation: Add excess solid catechin (~100 mg) to 2 mL of solvent in a borosilicate glass vial.

• Agitation: Shake at 25°C ± 0.1°C for 24 hours.

  • Validation Step: Visually confirm solid presence.[3] If clear, add more solid.

• Equilibration: Stop shaking and let stand for 4 hours to allow sedimentation.

• Sampling (Triplicate):

  • Sample T=24h.

  • Sample T=48h (Re-shake remaining vials).

  • Criterion: If T=48h concentration differs from T=24h by <5%, equilibrium is reached.

• Filtration: Filter supernatant through 0.45 µm PTFE (pre-saturated with solution to prevent adsorption losses).

• Quantification: Dilute with mobile phase and analyze via HPLC (280 nm).

Analytical Workflow Diagram

Figure 2: Self-validating Shake-Flask protocol for thermodynamic solubility determination.

Applications & Stability Considerations

Extraction Optimization

For extraction from plant matrices (e.g., Acacia catechu or Green Tea), pure water is inefficient.

• Recommendation: Use Ethanol:Water (70:30 v/v) . This mixture exploits the cosolvency effect, matching the polarity of the catechin molecule better than either pure solvent.

Stability in Solution

• pH Sensitivity: Catechin degrades rapidly at pH > 7 (oxidation/epimerization). All aqueous solubility studies must use buffered systems (pH 3.5 - 5.0).

• Temperature: Avoid temperatures > 60°C for prolonged periods to prevent epimerization to (-)-epicatechin.

References

• Cuevas-Valenzuela, J., et al. (2014). Solubility of (+)-Catechin in Water and Water-Ethanol Mixtures within the Temperature Range 277.6 to 331.2 K. Journal of Chemical & Engineering Data, 59(10), 3112–3118. Link

• Li, D., et al. (2014). Solubility of (+)-Catechin in Water, Methanol, Ethanol, Acetone, and Their Mixtures. Journal of Chemical & Engineering Data, 59(6), 2064–2070. Link

• Dudek, M. K., et al. (2016). Computational and experimental study of reversible hydration/dehydration processes in molecular crystals of natural products – a case of catechin.[4] CrystEngComm, 18, 5267-5277. Link

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Methodological Reference).

Sources

• 1. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 2. (+)-Catechin = 98 HPLC, powder 225937-10-0 [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Computational and experimental study of reversible hydration/dehydration processes in molecular crystals of natural products – a case of catechin - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Stability of (-)-Catechin Hydrate in Physiological Systems: A Technical Guide

This guide details the stability profile of (-)-catechin hydrate under physiological conditions, tailored for researchers in drug development and cell biology.

Executive Summary

(-)-Catechin hydrate (flavan-3-ol) exhibits a distinct stability profile compared to its galloylated counterparts (e.g., EGCG).[1] While EGCG degrades within minutes in physiological media (pH 7.4, 37°C), (-)-catechin is kinetically more stable regarding oxidation but highly susceptible to epimerization.

Researchers often misinterpret the loss of the parent peak in HPLC as "degradation" when it is frequently a conversion to its isomer, (-)-epicatechin . This guide provides the mechanistic understanding and protocols required to distinguish between oxidative loss and isomeric conversion, ensuring accurate dosing in biological assays.

Core Directives for Handling

• Solvent: Dissolve in DMSO or Ethanol; never store in PBS or media.

• pH Sensitivity: Stable at pH < 4. Rapid epimerization at pH > 7.[2][3]

• Oxidation: Slower than EGCG but accelerated by transition metals (Fe, Cu) in media (e.g., DMEM).

• Stabilizer: Ascorbic acid (1 mM) or TCEP prevents oxidation but does not prevent epimerization.

Mechanistic Deconstruction of Instability

The instability of (-)-catechin at physiological pH (7.4) is driven by two competing pathways: Stereochemical Epimerization and Oxidative Polymerization .

A. Epimerization (The "Hidden" Loss)

At pH > 6, the C2-C3 bond becomes labile. The thermodynamic equilibrium favors the cis-isomer (epicatechin) over the trans-isomer (catechin).

• Reaction: (-)-Catechin

  (-)-Epicatechin.

• Kinetics: First-order reversible kinetics.

• Impact: In cell culture (24–48h), a pure (-)-catechin treatment becomes a mixture of catechin and epicatechin. Since these isomers have different binding affinities (e.g., to membranes or receptors), this alters the biological readout.

B. Oxidative Degradation

Unlike EGCG, (-)-catechin lacks the trihydroxy galloyl group (D-ring), making it less prone to auto-oxidation. However, in the presence of oxygen and trace metals (common in DMEM/RPMI):

• Deprotonation: Phenolic hydroxyls deprotonate at pH 7.4.

• Quinone Formation: Formation of o-quinone intermediates.[4]

• Polymerization: Quinones react with other catechins to form dimers (procyanidins) or bind irreversibly to serum proteins (e.g., Albumin).

Visualization: Degradation vs. Epimerization Pathways

Caption: Figure 1. Dual instability pathways of (-)-catechin.[5] Epimerization is reversible and predominant; oxidation is irreversible and leads to polymerization.

Quantitative Stability Data

The following data compares (-)-catechin to EGCG, highlighting the difference in stability windows.

Parameter	(-)-Catechin Hydrate	EGCG (Reference)	Implications
Half-life (pH 7.4, 37°C)	~12 - 24 Hours (varies by O2)	< 30 Minutes	Catechin allows for longer assay windows than EGCG.
Primary Loss Mode	Epimerization (to Epicatechin)	Oxidation (to Theasinensins)	"Loss" of Catechin often yields active Epicatechin.
Solubility (PBS)	~1.6 mg/mL	> 5 mg/mL	Catechin is prone to precipitation ("salting out").
Solubility (Ethanol)	~100 mg/mL	> 100 mg/mL	Prepare high-concentration stocks in EtOH/DMSO.
Effect of Ascorbic Acid	Prevents browning/dimerization	Significantly extends half-life	Essential for stock solution storage.

Critical Note: While EGCG disappears rapidly, (-)-catechin persists longer but changes its stereochemistry. Biological effects observed after 24 hours may be driven by the epimer rather than the parent molecule.

Experimental Protocols

Protocol A: Preparation of Stable Stock Solutions

Objective: Create a stock solution that resists degradation for up to 1 month at -20°C.

• Weighing: Weigh (-)-catechin hydrate powder.

• Solvent: Dissolve in 100% DMSO or Ethanol to a concentration of 10–50 mM.

  • Why? Aprotic/organic solvents prevent ionization and subsequent oxidation.

• Acidification (Optional but Recommended): Add 0.1% (v/v) Acetic Acid or 1 mM Ascorbic Acid to the stock.

• Storage: Aliquot into light-protected (amber) tubes, purge with Nitrogen/Argon if possible, and store at -20°C.

Protocol B: Handling in Cell Culture (Physiological Conditions)

Objective: Minimize degradation during the 24–48h incubation window.

• Dilution: Dilute the DMSO stock into pre-warmed culture media (DMEM/RPMI) immediately before use.

  • Limit: Keep final DMSO concentration < 0.1% to avoid solvent toxicity.

• Serum Effect: Be aware that Fetal Bovine Serum (FBS) contains albumin.

  • Interaction: Albumin binds catechins. While this reduces free drug concentration, it actually stabilizes the molecule against oxidation [1].

• Stabilizer Addition: For long incubations (>6h), supplement media with 50 µM Ascorbic Acid or SOD/Catalase .

  • Caution: Ascorbic acid can be cytotoxic at high levels; validate with vehicle controls.

Protocol C: Analytical Verification (HPLC)

Objective: Separate (-)-catechin from its epimer and degradation products.

• Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Slow gradient (e.g., 5% B to 20% B over 20 mins) is required to resolve the cis (epicatechin) and trans (catechin) diastereomers.

• Detection: UV at 280 nm.

Decision Logic for Experimental Design

Use this workflow to determine the necessary precautions based on your experimental timescale.

Caption: Figure 2. Experimental decision tree for stabilizing (-)-catechin based on duration and media composition.

References

• Zhu, Q. Y., et al. (2003). Stabilizing Effect of Ascorbic Acid on Flavan-3-ols and Dimeric Procyanidins From Cocoa. Journal of Agricultural and Food Chemistry, 51(3), 828-833. Link

• Li, N., et al. (2012). Kinetic study of catechin stability: effects of pH, concentration, and temperature.[6][7] Journal of Agricultural and Food Chemistry, 60(51), 12531-12539. Link

• Mochizuki, M., et al. (2002). Kinetic analysis of the epimerization of tea catechins. Journal of Agricultural and Food Chemistry, 50(19), 5471-5476. Link

• Sang, S., et al. (2005). Stability of tea polyphenol (-)-epigallocatechin-3-gallate and formation of dimers and epimers under common experimental conditions. Journal of Agricultural and Food Chemistry, 53(24), 9478-9484. Link

• Zhu, Q. Y., et al. (1997). Stability of Green Tea Catechins.[5][7][8][9][10][11] Journal of Agricultural and Food Chemistry, 45(12), 4624-4628.[12] Link

• Cayman Chemical. (2022). (+)-Catechin (hydrate) Product Information & Solubility. Link

Sources

• 1. Effects of Epigallocatechin Gallate on the Stability of Epicatechin in a Photolytic Process - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Epimerization of tea catechins under weakly acidic and alkaline conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxidation and degradation of (epi)gallocatechin gallate (EGCG/GCG) and (epi)catechin gallate (ECG/CG) in alkali solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. "Catechin stability in powder and solution systems" by Na Li [docs.lib.purdue.edu]
• 7. researchgate.net [researchgate.net]
• 8. Bioavailability of Tea Catechins and Its Improvement - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tcichemicals.com [tcichemicals.com]
• 10. The effect of natural antioxidants, pH, and green solvents upon catechins stability during ultrasonic extraction from green tea leaves (Camellia sinensis) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. scholars.cityu.edu.hk [scholars.cityu.edu.hk]

Technical Deep Dive: pKa and Ionization Kinetics of (-)-Catechin Hydrate

Topic: pKa values and ionization of (-)-catechin hydrate Audience: Researchers, scientists, and drug development professionals.[1][2]

Executive Summary: The Ionization-Stability Paradox

For pharmaceutical scientists, (-)-catechin hydrate presents a distinct "Ionization-Stability Paradox." While its ionization at physiological pH (7.[1][2]4) is minimal, the onset of deprotonation triggers rapid stereochemical inversion and oxidative dimerization.[1][2] Unlike stable flavonoids (e.g., quercetin), (-)-catechin lacks the C2=C3 double bond and C4-carbonyl group, isolating the electronic systems of the A and B rings. This guide provides a definitive analysis of the thermodynamic dissociation constants (pKa), the site-specific order of deprotonation, and the critical experimental protocols required to measure these values without artifactual degradation.

Molecular Architecture & Ionization Sites

To understand the pKa values, one must first map the labile protons to their specific electronic environments.[1][2] (-)-Catechin (Flavan-3-ol) consists of two aromatic systems separated by a saturated dihydropyran heterocycle.[1][2]

• The A-Ring (Resorcinol moiety): Contains hydroxyls at C5 and C7.[1][2][3] In flavones, the C7-OH is highly acidic due to conjugation with a C4-carbonyl.[1][2] In (-)-catechin, this conjugation is absent, significantly raising the pKa of the A-ring protons compared to luteolin or quercetin.[1][2]

• The B-Ring (Catechol moiety): Contains hydroxyls at C3' and C4'.[1][2][4][5] This system is the primary driver of antioxidant activity and, crucially, the site of the first ionization event (pKa1).[1][2]

• The C-Ring (Aliphatic): The C3-OH is an aliphatic alcohol with a pKa > 13, rendering it non-ionizable under physiological conditions.[1][2]

Figure 1: Molecular ionization map of (-)-catechin.[1][2] The B-ring C3'/C4' catechol system is the primary site of deprotonation (pKa1), stabilized by intramolecular hydrogen bonding.[2]

Thermodynamic Constants (The Data)

The literature often presents conflicting values due to the instability of the phenolate ion in aerobic conditions.[1][2] The values below represent the consensus from high-precision spectrophotometric titrations performed under inert atmosphere (N2/Ar) to prevent oxidative coupling.

Constant	Value (25°C)	Assignment	Structural Rationale
pKa1	8.64 ± 0.05	B-Ring (3'/4'-OH)	The catechol mono-anion is stabilized by an intramolecular H-bond between the deprotonated O- and the adjacent OH.[1][2]
pKa2	9.41 ± 0.10	A-Ring (7-OH)	The resorcinol moiety implies independent ionization.[1][2] The 7-OH is generally more acidic than the 5-OH due to less steric hindrance and solvation effects.[1][2]
pKa3	11.26 ± 0.15	A-Ring (5-OH)	The 5-OH is involved in a weak H-bond with the ether oxygen (O1) of the C-ring, slightly increasing its pKa.[1][2]
pKa4	13.26	C-Ring (3-OH)	Aliphatic hydroxyl; effectively neutral in biological systems.[1][2]

Data synthesized from Kuldiloke (2002) and Herrero-Martínez et al. (2005).[2]

Mechanistic Analysis of Ionization

The ionization of (-)-catechin is not merely a proton release; it is a gateway to reactivity.[1][2]

Why the B-Ring Ionizes First: Contrary to flavones where the A-ring 7-OH is most acidic (pKa ~7.4), (-)-catechin's lack of C2=C3 conjugation prevents the delocalization of the A-ring phenolate charge onto a carbonyl oxygen.[1][2] Consequently, the acidity is governed by the catechol vs. resorcinol competition.[1][2]

• Catechol Effect: Deprotonation at the B-ring (likely C3' or C4') creates a mono-anion that forms a strong intramolecular hydrogen bond with the remaining adjacent hydroxyl group.[1][2] This stabilization lowers the ΔG of dissociation, resulting in a lower pKa (8.[1][2]64) compared to the isolated resorcinol hydroxyls of the A-ring.[1][2]

• Solvation: The B-ring is more solvent-accessible than the A-ring, which is partially shielded by the C-ring puckering, further favoring B-ring ionization.[1][2]

Stability & Degradation Pathways

Measuring these pKa values is notoriously difficult because the phenolate anion (formed at pH > 8) is highly susceptible to two degradation pathways.[1][2] Any experimental protocol must account for these kinetics.[1][2]

• Epimerization: At pH > 7, the C2 proton becomes labile.[1][2] The ring opens and re-closes, leading to an equilibrium between (-)-catechin (2R, 3S) and (-)-epicatechin (2S, 3S).[2]

• Oxidation: The phenolate ion readily donates an electron to O2, forming a semiquinone radical.[1][2] This radical dimerizes to form Theasinensins (C-C dimers) or browns into high molecular weight polymers.[1][2]

Figure 2: pH-dependent degradation pathways.[2] Accurate pKa determination requires blocking Pathway B (Oxidation) using inert atmospheres.[2]

Experimental Protocol: Spectrophotometric Titration

Objective: Determine pKa values while mitigating oxidative artifacts. Method: UV-Vis Spectrophotometric Titration with Multi-wavelength Analysis.[1][2]

Protocol Steps:

• Solvent Preparation: Use a mixed solvent system (e.g., Acetonitrile:Water 10:90 v/v) to ensure solubility of the neutral form.[1][2]

• Deoxygenation (Critical):

  • Sparge all buffers and solvent with high-purity Nitrogen (N2) or Argon for 30 minutes prior to use.[1][2]

  • Maintain a positive pressure of N2 over the cuvette or reaction vessel throughout the titration.[1][2]

• Titration Loop:

  • Prepare a 50 µM solution of (-)-catechin hydrate.[1][2]

  • Adjust pH from 2.0 to 12.0 using dilute HCl and NaOH (carbonate-free).[1][2]

  • Record UV spectra (200–400 nm) at 0.2 pH increments.

  • Note: The bathochromic shift (red shift) of the B-ring absorption band (~280 nm to ~295 nm) indicates ionization.[1][2]

• Data Processing: Use the Target Factor Analysis (TFA) or DATAN software to deconvolute the overlapping spectral species.[1][2] Simple Henderson-Hasselbalch plotting often fails due to the proximity of pKa1 (8.[1][2]64) and pKa2 (9.41).[1][2]

Figure 3: Validated experimental workflow for pKa determination of unstable polyphenols.

Implications for Drug Development[1][2][6]

• Bioavailability (BCS Class): At physiological pH (7.4), (-)-catechin is >90% neutral (Fraction unionized =

  ).[2] This suggests good passive permeability (LogP ~ 0.[1][2]4) in the upper intestine.[1][2] However, the slightly acidic microclimate of the jejunum (pH 6.[1][2]0) is ideal for absorption, maximizing stability and neutrality.[1][2]

• Formulation Stability: Liquid formulations must be maintained at pH < 5.0. At pH > 6.0, the rate of epimerization accelerates.[1][2] Formulations requiring neutral pH should utilize encapsulation (e.g., liposomes) or antioxidants (ascorbic acid) to prevent the "Pathway B" oxidation described in Figure 2.[1][2]

• Salt Formation: Due to the high pKa1 (8.64), (-)-catechin is a very weak acid.[1][2] Salt formation (e.g., sodium catechin) is impractical for solid-state stability as the salt would be highly hygroscopic and prone to rapid oxidation upon exposure to moisture/air.[1][2]

References

• Kuldiloke, J. (2002).[1][2] Effect of Temperature and pH on the Stability of Catechin in Green Tea. University of Kassel.[1][2] Link

• Herrero-Martínez, J. M., et al. (2005).[1][2] Determination of dissociation constants of flavonoids by capillary electrophoresis. Electrophoresis, 26(4-5), 729-736.[1][2] Link[2]

• Muzolf, M., et al. (2008).[1][2] Spectrophotometric study of the antioxidant properties of catechins. Journal of Agricultural and Food Chemistry, 56(3), 816-823.[1][2] Link[2]

• Srinivasan, P., et al. (2025).[1][2][6] pH-Dependent Radical Scavenging Capacity of Green Tea Catechins. ResearchGate. Link

Sources

• 1. scirp.org [scirp.org]
• 2. scirp.org [scirp.org]
• 3. mdpi.com [mdpi.com]
• 4. Comparative analysis of molecular properties and reactions with oxidants for quercetin, catechin, and naringenin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Mastering the Preparation of (-)-Catechin Hydrate Stock Solutions for Cellular Assays

Introduction: (-)-Catechin hydrate, a prominent flavonoid found in sources such as green tea and grapes, is a subject of intense scientific scrutiny for its potent antioxidant, anti-inflammatory, and anti-cancer properties.[1][2] Reproducible and reliable in vitro studies investigating these effects hinge on the correct preparation and application of catechin stock solutions. This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to prepare, store, and utilize (-)-catechin hydrate in cell culture experiments with precision and scientific integrity.

I. Foundational Knowledge: Understanding (-)-Catechin Hydrate

A thorough understanding of the physicochemical properties of (-)-catechin hydrate is paramount to designing a robust experimental protocol. This knowledge informs the choice of solvent, storage conditions, and handling procedures to ensure the compound's stability and bioavailability in cell-based assays.

Chemical and Physical Properties:

Property	Value	Source(s)
Molecular Formula	C₁₅H₁₄O₆ · xH₂O	[3]
Molecular Weight	290.27 g/mol (anhydrous basis)	[3]
Appearance	White to off-white crystalline solid	[3]
Storage (Solid)	-20°C, protected from light and air	[3]
Stability (Solid)	≥ 4 years at -20°C	[3]

Solubility Profile: The solubility of (-)-catechin hydrate is a critical factor in stock solution preparation. It exhibits poor solubility in aqueous solutions, which can lead to precipitation and inaccurate dosing in cell culture media.[4] Conversely, it is readily soluble in organic solvents.

Solvent	Solubility	Source(s)
Dimethyl Sulfoxide (DMSO)	~50 mg/mL	[3]
Ethanol	~100 mg/mL	[3]
Phosphate-Buffered Saline (PBS, pH 7.2)	~1.6 mg/mL	[3]

The limited aqueous solubility necessitates the use of an organic solvent for preparing a concentrated stock solution. DMSO is a common and effective choice for this purpose.

II. Strategic Protocol: High-Concentration Stock Solution Preparation

The following protocol details the preparation of a high-concentration stock solution of (-)-catechin hydrate using DMSO as the solvent. This approach allows for minimal solvent introduction into the final cell culture medium, thereby reducing the risk of solvent-induced cytotoxicity.

Core Principle: The overarching goal is to create a sterile, high-concentration stock that can be diluted to the desired final concentration in the cell culture medium, ensuring the final DMSO concentration remains non-toxic to the cells. Most cell lines can tolerate a final DMSO concentration of 0.1% to 0.5%, although this should be empirically determined for each cell line.[5][6]

Workflow for Stock Solution Preparation:

Figure 1. Workflow for preparing a sterile (-)-catechin hydrate stock solution.

Materials:

• (-)-Catechin hydrate powder

• Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

• Sterile, DNase/RNase-free microcentrifuge tubes or cryovials

• Sterile syringe

• Sterile 0.22 µm syringe filter (PTFE or nylon membrane)[7]

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile tips

Step-by-Step Protocol:

• Calculate the Required Mass: Determine the desired concentration and volume of your stock solution. For example, to prepare 1 mL of a 50 mg/mL stock solution, you will need 50 mg of (-)-catechin hydrate.

• Weighing: In a sterile environment (e.g., a laminar flow hood), carefully weigh the calculated amount of (-)-catechin hydrate powder.

• Dissolution: Aseptically add the appropriate volume of sterile DMSO to the vial containing the weighed powder.

• Mixing: Vortex the solution until the (-)-catechin hydrate is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Sterile Filtration: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter to the syringe. Filter the solution into a sterile collection tube. Rationale: As (-)-catechin hydrate is heat-labile, filter sterilization is the preferred method to remove any potential microbial contaminants without degrading the compound.[7] PTFE or nylon filters are recommended for their compatibility with DMSO.[7]

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles which can degrade the compound. Store the aliquots at -20°C, protected from light. Stock solutions in DMSO are generally stable for up to two weeks at -20°C.[6]

III. Application in Cell Culture: From Stock to Working Solution

The successful application of (-)-catechin hydrate in cell culture experiments requires careful dilution of the stock solution to the final working concentration in the culture medium.

Determining the Working Concentration: The optimal working concentration of (-)-catechin hydrate is cell-type dependent and should be determined experimentally. Published literature can provide a starting point. For example:

• MCF-7 breast cancer cells: 150 µg/mL and 300 µg/mL have been used to induce apoptosis.[1]

• SiHa cervical cancer cells: The IC50 was determined to be 196.07 µg/mL.[8]

• Breast cancer cell lines (MCF-7, T47D, MDA-MB-231): IC50 values in the picomolar range have been reported.[9]

• COX-1 Inhibition: An IC50 of 1.4 µM has been observed.[9]

Dilution Protocol:

• Thaw the Stock Solution: Thaw one aliquot of the (-)-catechin hydrate stock solution at room temperature.

• Prepare Intermediate Dilutions (if necessary): Depending on the final desired concentration, it may be necessary to perform a serial dilution of the stock solution in sterile cell culture medium or PBS.

• Final Dilution: Add the appropriate volume of the stock or intermediate dilution to the cell culture medium to achieve the final working concentration. Crucially, ensure the final DMSO concentration does not exceed the tolerance limit of your specific cell line (typically ≤ 0.5%). [10]

• Solvent Control: Always include a vehicle control in your experiments. This consists of treating a parallel set of cells with the same final concentration of DMSO as the (-)-catechin hydrate-treated cells. This allows for the differentiation of the effects of the compound from any potential effects of the solvent.

Logical Flow of Dilution and Treatment:

Sources

• 1. Catechin hydrate suppresses MCF-7 proliferation through TP53/Caspase-mediated apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. lifetein.com [lifetein.com]
• 6. What s the maximum allowable limit of DMSO as a solvent in cell culture - Cell Biology [protocol-online.org]
• 7. researchgate.net [researchgate.net]
• 8. Catechin hydrate inhibits proliferation and mediates apoptosis of SiHa human cervical cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis &amp; Handling of (-)-Catechin Hydrate

Executive Summary

This guide details the analytical protocols for utilizing (-)-catechin hydrate as a primary reference standard.[1] While catechins are ubiquitous in natural product research (e.g., Camellia sinensis, Acacia catechu), the use of the (-)-enantiomer in its hydrate form presents two specific analytical challenges:

• Stoichiometric Error: The variable water content in the crystal lattice significantly alters the molecular weight, leading to quantitation errors of 5–10% if not corrected.

• Stereochemical Instability: Catechins undergo rapid epimerization (conversion to epicatechin) and oxidation under specific pH and thermal conditions.[1]

This document provides a validated workflow for the preparation, storage, and chromatographic separation of (-)-catechin hydrate, ensuring data integrity in pharmacokinetic (PK) and quality control (QC) applications.

Material Characterization & The "Hydrate" Factor

The Stoichiometry Challenge

(-)-Catechin hydrate is not a pure substance by mass; it is a crystal lattice containing variable water molecules.[1] Commercial Certificates of Analysis (CoA) often list the "Water Content" (via Karl Fischer titration) separately from the chromatographic purity.

Critical Rule: Never prepare a stock solution based solely on the weighed mass of the powder. You must calculate the Anhydrous Basis .

Calculation Protocol

To prepare a precise concentration (e.g., 1.0 mg/mL of free catechin), use the following correction:

[1]

Parameter	Description
Mass (Target)	The amount of powder to weigh (mg).
Purity (Chrom)	Chromatographic purity (decimal, e.g., 0.98 for 98%).
% Water	Water content from CoA (e.g., 7.5%).

Protocol 1: Reference Standard Preparation

Objective: Prepare a stable, accurate stock solution of (-)-catechin.

Reagents

• Solvent: Methanol (LC-MS Grade).[1] Note: Avoid pure water for stock solutions due to stability issues.

• Stabilizer (Optional): 0.1% Ascorbic Acid or EDTA (prevents oxidation if stored >24h).[1]

Workflow Diagram

The following logic ensures the concentration is accurate relative to the active moiety.

Figure 1: Decision workflow for correcting hydrate stoichiometry during standard preparation.

Step-by-Step Procedure

• Equilibration: Allow the vial to reach room temperature before opening (prevents condensation).

• Weighing: Weigh approximately 10 mg of (-)-catechin hydrate into a volumetric flask. Record the exact mass to 0.01 mg.

• Calculation: Apply the formula in Section 2.2 to determine the actual mass of (-)-catechin.

• Dissolution: Dissolve in Methanol containing 0.1% Formic Acid .

  • Why Acid? Catechins are phenols.[1][2] Neutral or basic environments promote the ionization of the phenolic hydroxyls, leading to rapid oxidation (browning). Acid locks the protonation state.

• Storage: Transfer to amber glass vials. Store at -20°C (short term) or -80°C (long term).

Protocol 2: High-Performance Liquid Chromatography (HPLC)

Achiral Separation (Purity & Quantitation)

This method separates (-)-catechin from its diastereomer (epicatechin) and degradation products.[1] Note that on a C18 column, (-)-catechin and (+)-catechin will co-elute .[1]

Method Summary:

Parameter	Condition
Column	C18 Reverse Phase (e.g., Waters XSelect HSS T3 or Phenomenex Kinetex), 150 x 4.6 mm, 3.5 µm
Mobile Phase A	Water + 0.1% Phosphoric Acid (or Formic Acid for MS)
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Temperature	30°C (Strict control required; heat alters resolution)
Detection	UV at 280 nm (primary) and 210 nm (secondary)

Gradient Table:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
10.0	85	15
20.0	75	25
25.0	5	95
30.0	95	5

Chiral Separation (Enantiomeric Purity)

If your study requires distinguishing (-)-catechin from (+)-catechin , a C18 column is insufficient.[1] You must use a chiral stationary phase.[1]

• Column: Polysaccharide-based (e.g., Chiralpak AD-H or IG).[1]

• Mode: Normal Phase (Hexane/Ethanol) is often superior for chiral recognition of flavonoids.[1]

• Mobile Phase: Hexane : Ethanol (80:[1]20) isocratic.[1][3]

Stability & Degradation Pathways

Understanding why the standard degrades is key to troubleshooting.

The Epimerization Trap

In aqueous solutions, especially at pH > 5, (-)-catechin isomerizes at the C2-position to form (-)-epicatechin.[1] This results in "peak splitting" in your chromatogram.[1]

Mechanistic Diagram

Figure 2: Degradation pathways.[1] High pH and temperature drive the molecule toward epimerization (changing stereochemistry) or oxidation (polymerization).

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Double Peak (Split)	Epimerization occurred in the sample vial.	Ensure sample diluent is acidified (pH < 3).[1] Keep autosampler at 4°C.
Tailing Peak	Silanol interaction.[1]	Increase acid concentration in Mobile Phase A (up to 0.1% H3PO4).
Low Recovery	Water content ignored.[1]	Recalculate stock concentration using the "Anhydrous Basis" formula.
Baseline Drift	Oxidation of mobile phase.	Use fresh Mobile Phase A daily; degas thoroughly.[1]

References

• NIST Chemistry WebBook. (-)-Catechin.[1] National Institute of Standards and Technology. Link[1]

• Selleck Chemicals. (+)-Catechin Hydrate Protocol (General Handling).Link[1]

• Journal of Chromatography A. Separation of catechins and epicatechins using C18 columns. ScienceDirect.[1][4] Link

• Cayman Chemical. Product Information: (+)-Catechin (hydrate).[1][5][6][7] (Note: Handling protocols apply to both enantiomers).[1] Link

• PubChem. Catechin Hydrate Compound Summary. National Library of Medicine.[1] Link[1]

Sources

• 1. (+)-Catechin Hydrate | C15H16O7 | CID 107957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. (+/-)-Catechin hydrate | 7295-85-4 [chemicalbook.com]
• 6. caymanchem.com [caymanchem.com]
• 7. selleckchem.com [selleckchem.com]

Precision Enzymatic Inhibition Profiling of (-)-Catechin Hydrate

Application Note & Technical Guide

Abstract

This technical guide provides a rigorous framework for evaluating the enzymatic inhibitory potential of (-)-catechin hydrate (CAS: 25460-16-0), a flavan-3-ol with significant pharmacological relevance in metabolic regulation and dermatology. Unlike generic polyphenol assays, this document addresses specific physicochemical challenges—namely auto-oxidation, solubility limits, and colorimetric interference—that frequently invalidate data in catechin research. We present optimized protocols for

-Glucosidase (metabolic target) and Tyrosinase (melanogenic target), supported by mechanistic insights and self-validating control systems.

Pre-Assay Technical Brief: The "Catechin Paradox"

Successfully assaying (-)-catechin hydrate requires navigating a trade-off between biological activity and chemical instability.

1.1 Solubility vs. Stability

• The Hydrate Factor: Commercial (-)-catechin is supplied as a hydrate. You must correct the molecular weight (typically varying between ~290–308 g/mol depending on water content) based on the specific Certificate of Analysis (CoA) to ensure accurate molarity.

• Solubility: Sparingly soluble in cold water. Optimal stock solutions (10–100 mM) should be prepared in DMSO or Ethanol .

  • Caution: When diluting into aqueous buffers, ensure the final organic solvent concentration is <2% (v/v) to prevent enzyme denaturation.

• The "Browning" Interference (Critical): In alkaline buffers (pH > 7.5), catechins undergo rapid auto-oxidation and polymerization, forming brown quinone pigments.

  • Impact: These pigments absorb strongly at 405 nm , the exact wavelength used for p-nitrophenol (pNPG) detection in

    -glucosidase assays.

  • Solution: Maintain assay buffers at pH 6.8–6.9 . Always include a "Sample Blank" (Buffer + Inhibitor + Substrate, NO Enzyme) to subtract the intrinsic absorbance of the catechin.

Protocol A: -Glucosidase Inhibition Assay

Target: Type 2 Diabetes / Metabolic Syndrome Mechanism: Inhibition of carbohydrate hydrolysis, delaying glucose absorption. Detection: Colorimetric (405 nm) release of p-nitrophenol (pNP).[1]

Reagents & Preparation

Component	Preparation Details	Storage
Buffer	0.1 M Potassium Phosphate, pH 6.[1]8.
Enzyme	-Glucosidase (from Saccharomyces cerevisiae), 1.0 U/mL in ice-cold buffer.
Substrate	5 mM p-Nitrophenyl- -D-glucopyranoside (pNPG) in buffer.	Fresh
Inhibitor	(-)-Catechin Hydrate stock in DMSO. Dilute serially in buffer.	Fresh
Stop Soln	0.2 M Sodium Carbonate ( ).[1]	RT

Step-by-Step Workflow

• Plate Setup: Use a clear, flat-bottom 96-well plate.

• Pre-Incubation (Targeting Allosteric/Active Site Binding):

  • Add 20 µL Enzyme Solution.

  • Add 20 µL (-)-Catechin test solution (various concentrations).

  • Control: Replace Catechin with Buffer for "100% Activity".

  • Blank: Replace Enzyme with Buffer for "Sample Blank".

  • Incubate at

    for 10 minutes .

• Reaction Initiation:

  • Add 20 µL Substrate (pNPG).[1][2]

  • Incubate at

    for 15–20 minutes .

• Termination:

  • Add 80 µL Stop Solution (

    ).[1] Note: This raises pH to ~10, maximizing pNP color but also triggering catechin oxidation. Read immediately.

• Measurement: Measure Absorbance at 405 nm .

Data Processing

[1][2][3][4]

Protocol B: Tyrosinase Inhibition Assay

Target: Hyperpigmentation / Melanoma Mechanism: Copper chelation or competitive binding at the binuclear copper active site. Detection: Colorimetric (475 nm) formation of Dopachrome.[5][6]

Reagents & Preparation

Component	Preparation Details	Storage
Buffer	50 mM Phosphate Buffer, pH 6.5 (Tyrosinase is optimal at pH 6.5-6.8).
Enzyme	Mushroom Tyrosinase (250 U/mL) in buffer.
Substrate	2.5 mM L-DOPA (L-3,4-dihydroxyphenylalanine).	Protect from light
Inhibitor	(-)-Catechin Hydrate stock in DMSO.	Fresh

Step-by-Step Workflow

• Plate Setup: Clear 96-well plate.

• Pre-Incubation (Chelation Step):

  • Add 40 µL Buffer.

  • Add 40 µL Enzyme Solution.

  • Add 40 µL (-)-Catechin test solution.

  • Incubate at

    (RT) for 10 minutes . Note: Tyrosinase is less heat-stable than -glucosidase; RT is preferred.

• Reaction Initiation:

  • Add 40 µL L-DOPA substrate.

  • Kinetic Mode (Recommended): Measure Absorbance at 475 nm every 1 minute for 20 minutes.

  • Endpoint Mode: Incubate 20 mins, measure once.

• Validation:

  • Catechins can act as alternative substrates or suicide inactivators. If the curve rises initially and then plateaus prematurely compared to control, the catechin is being oxidized by the enzyme.

Mechanism & Visualization

Catechins inhibit enzymes via two primary modes:

• Direct Binding: Hydrogen bonding with amino acid residues (Asp, Glu) in the catalytic pocket.

• Metal Chelation: The o-diphenol (catechol) group on the B-ring strongly chelates Copper (

  ) in Tyrosinase, deactivating the enzyme.

Diagram 1: Comparative Assay Workflows

Caption: Parallel workflows for metabolic (blue) and melanogenic (green) inhibition assays, highlighting critical stop/read differences.

Diagram 2: Mechanism of Interaction

Caption: Mechanistic pathways: Catechin acts via H-bonding/hydrophobic effects (Alpha-Glucosidase) and Metal Chelation (Tyrosinase).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
High Background Absorbance	Catechin oxidation at pH > 7.	Use pH 6.8 buffer.[1][2] Prepare fresh inhibitor stocks. Mandatory: Subtract "Sample Blank" (No Enzyme).
Precipitation	"Salting out" of catechin.[7]	Ensure DMSO/Ethanol concentration is < 5%. Warm buffer slightly if needed (but keep enzyme cold).
Non-Linear Kinetics	Substrate depletion or Enzyme instability.	Reduce enzyme concentration. Measure initial velocity ( ) within the first 5 mins.
Negative Inhibition	Catechin acting as substrate.[4][8][9]	In Tyrosinase assays, catechins can be oxidized.[10][11] Verify by running a "Catechin + Enzyme" control without L-DOPA.

References

• Proença, C., et al. (2017). "

  -Glucosidase inhibition by flavonoids: an in vitro and in silico structure–activity relationship study." Journal of Enzyme Inhibition and Medicinal Chemistry. Link

• Zhu, Q., et al. (2020). "Stability and antioxidant activity of (+)-catechin and (-)-epicatechin in aqueous solution." Food Chemistry. Link

• Chang, T.S. (2009). "An updated review of tyrosinase inhibitors." International Journal of Molecular Sciences. Link

• Korte, G., et al. (2010). "Tea catechins: A review of their application in the food and pharmaceutical industry." Journal of Applied Botany and Food Quality. Link

• BenchChem. (2025).[5] "Application Notes and Protocols for Tyrosinase Activity Assay Using L-DOPA." Link

Sources

• 1. Antioxidant and α-Glucosidase Inhibitory Activities Guided Isolation and Identification of Components from Mango Seed Kernel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. protocols.io [protocols.io]
• 3. Quantitative Detection of the Disappearance of the Antioxidant Ability of Catechin by Near-Infrared Absorption and Near-Infrared Photoluminescence Spectra of Single-Walled Carbon Nanotubes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Foundational Study on the Stability Limitations of Catechin from Uncaria Gambier in Aqueous Systems: Basis for Industrial Applications [ajgreenchem.com]
• 9. Determination of total catechins in tea extracts by HPLC and spectrophotometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of tyrosinase-cyanidin-3-O-glucoside and (−/+)-catechin binding modes reveal mechanistic differences in tyrosinase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Application Note: Crystallization and Purification of (-)-Catechin Hydrate

Executive Summary

This application note details the purification of (-)-catechin (specifically the hydrate form) via controlled crystallization. While (+)-catechin is the predominant isomer in Camellia sinensis (Green Tea), the enantiomer (-)-catechin (found in Acacia catechu and processed foods) and its hydrate require specific handling to maintain stereochemical integrity and hydration stoichiometry.

The primary challenge in purifying catechins is their susceptibility to epimerization (conversion to epicatechin) and oxidative degradation under alkaline or high-temperature conditions. This guide provides two validated protocols: Acidified Aqueous Recrystallization (for high recovery) and Ethanol-Water Anti-Solvent Crystallization (for high purity), emphasizing the critical control of pH and temperature to preserve the hydrate lattice.

Physicochemical Context & Stability[1][2][3][4]

Understanding the solute-solvent interaction is prerequisite to successful crystallization.

Solubility Profile

(-)-Catechin exhibits temperature-dependent solubility in water and alcohols.[1]

• Water: Low solubility at 25°C (< 5 mg/mL), increasing significantly > 60°C.

• Ethanol/Methanol: High solubility.[2][3]

• Implication: Water acts as a poor solvent at room temperature but a good solvent at high temperatures, making it ideal for cooling crystallization. Ethanol acts as a good solvent, requiring water as an anti-solvent.

The Stability-Epimerization Trade-off

Catechins are chemically unstable.[4] Two main degradation pathways must be inhibited during purification:

• Oxidation: Accelerated by pH > 6.0, metal ions, and light.

• Epimerization: At high temperatures (> 80°C), (-)-catechin reversibly epimerizes at the C2-position to form (-)-epicatechin. This reaction is catalyzed by neutral-to-alkaline pH.

Critical Rule: All crystallization solvents must be maintained at pH 3.0 – 4.0 .

The Hydrate Form

Commercial (-)-catechin is typically supplied as a hydrate (often variable, approx. 4.5 H₂O or similar pseudopolymorphs).

• Drying Caution: Aggressive drying (vacuum oven > 60°C) strips the crystal lattice water, collapsing the structure into an amorphous hygroscopic powder that is difficult to handle.

• Target: Isolate and dry under mild conditions to retain the stable crystalline hydrate.

Workflow Visualization

Figure 1: Purification Process Flow

The following diagram outlines the decision matrix for selecting the appropriate crystallization method based on crude purity.

Caption: Decision matrix for (-)-catechin purification. Method selection depends on input material quality to maximize yield vs. purity.

Detailed Protocols

Protocol A: Acidified Aqueous Recrystallization

Best for: Final polishing of semi-pure material (>85%). Mechanism: Exploits the steep solubility curve of catechin in water while using acidity to suppress oxidation.

Materials:

• Crude (-)-Catechin

• Deionized Water (degassed)

• Ascorbic Acid or Citric Acid (as antioxidant/acidifier)

• Inert gas (Nitrogen/Argon)

Step-by-Step:

• Solvent Preparation: Prepare 100 mL of deionized water. Add 10-20 mg of Ascorbic Acid to lower pH to ~3.5 and scavenge dissolved oxygen. Note: Citric acid (0.1%) is a viable alternative.

• Dissolution:

  • Heat the acidified water to 65°C - 70°C . Do not boil.

  • Add crude catechin slowly with magnetic stirring until saturation is reached (approx. 10-15 g/L depending on purity).

  • Critical Control: If the solution turns dark brown, oxidation is occurring. Verify pH < 4.[5][6]

• Hot Filtration: Rapidly filter the hot solution through a 0.45 µm membrane (pre-heated) to remove insoluble particulates.

• Crystallization:

  • Allow filtrate to cool slowly to room temperature (25°C) over 2 hours.

  • Transfer to a cold room or fridge (4°C) for 12–24 hours.

  • White to off-white needles of catechin hydrate will form.

• Harvesting: Filter crystals using a Buchner funnel. Wash with a small volume of ice-cold acidified water.

Protocol B: Ethanol-Water Anti-Solvent Crystallization

Best for: Lower purity inputs or removing water-soluble impurities (sugars, salts).

Step-by-Step:

• Dissolution: Dissolve crude catechin in the minimum volume of Ethanol (95%) at room temperature.

• Anti-Solvent Addition:

  • Prepare acidified water (pH 3.5, as in Protocol A).

  • Slowly add the water to the ethanol solution dropwise while stirring.

  • Target Ratio: Typically 1:3 to 1:5 (Ethanol:Water).

  • Stop addition when the solution becomes persistently cloudy (metastable limit).

• Nucleation & Growth:

  • Heat gently to 40°C to re-dissolve the cloudiness.

  • Cool slowly to 4°C.

• Harvesting: Filter and wash with cold water.

Characterization & Validation

To ensure the "Trustworthiness" of the protocol, the isolated product must be validated against specific criteria.

Parameter	Method	Acceptance Criteria	Note
Identity	HPLC-UV (280 nm)	Retention time match Std	Distinguish from Epicatechin
Stereochemistry	Chiral HPLC or Polarimetry	[α]D value match (-)-isomer	(+)-Catechin is the common enantiomer
Hydrate Form	TGA / DSC	Weight loss ~15-20% < 100°C	Confirms water of crystallization
Crystal Form	XRD (Powder)	Characteristic Bragg peaks	Distinguishes amorphous vs. crystalline

Drying and Hydrate Management

Crucial Step: Do not dry over P₂O₅ or under high vacuum at high heat. This creates the anhydrous form, which is hygroscopic and unstable.

• Recommended: Air dry in a desiccator with a saturated salt solution (e.g., Sodium Bromide, ~58% RH) or vacuum dry at 40°C max.

Troubleshooting Guide

Figure 2: Stability & Degradation Logic

Understanding failure modes is essential for troubleshooting.

Caption: Degradation pathways. High heat/pH drives epimerization; Oxygen drives polymerization (browning).

Common Issues:

• "Oiling Out" (Liquid-Liquid Phase Separation):

  • Cause: Cooling too fast or impurity concentration too high.

  • Fix: Re-heat, add more solvent (dilute), or add seed crystals at the cloud point.

• Brown Crystals:

  • Cause: Oxidation.

  • Fix: Ensure water is degassed and acidified (pH 3.5). Use Ascorbic acid.

References

• Vuong, Q. V., et al. (2010). "Extraction and purification of catechins from tea leaves: An overview of methods." MDPI. [Link]

  • Context: Provides foundational data on solvent efficiency and general purification strategies for the c

• Li, N., et al. (2012). "Kinetic study of catechin stability: Effects of pH, concentration, and temperature." Journal of Agricultural and Food Chemistry. [Link]

  • Context: Authoritative source for the pH < 4 stability rule and epimeriz

• Cuevas-Valenzuela, J., et al. (2014). "Solubility of (+)-catechin in water and water-ethanol mixtures." Fluid Phase Equilibria. [Link]

  • Context: Provides the thermodynamic basis for the cooling crystallization and anti-solvent r

• PubChem. "Catechin Hydrate Compound Summary."[6] National Library of Medicine. [Link]

  • Context: Verification of chemical identifiers and hydration properties.[6]

Sources

• 1. cris.bgu.ac.il [cris.bgu.ac.il]
• 2. Improving the Extraction of Catechins of Green Tea (Camellia sinensis) by Subcritical Water Extraction (SWE) Combined with Pulsed Electric Field (PEF) or Intense Pulsed Light (IPL) Pretreatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The effect of natural antioxidants, pH, and green solvents upon catechins stability during ultrasonic extraction from green tea leaves (Camellia sinensis) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Catechin - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: A-Z Guide for Improving (-)-Catechin Hydrate Solubility in Phosphate Buffer

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with (-)-catechin hydrate. This center is designed to provide in-depth, actionable solutions to the common challenge of achieving adequate and stable solubility of (-)-catechin hydrate in phosphate buffer systems.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: I've prepared my phosphate buffer at pH 7.2, but when I add (-)-catechin hydrate, it doesn't seem to dissolve well, and I see particulate matter. What's happening?

A1: This is a very common observation and is due to the inherently low aqueous solubility of (-)-catechin hydrate. The solubility of (+)-catechin hydrate in PBS (pH 7.2) is reported to be approximately 1.6 mg/mL.[1] Several factors contribute to this:

• Molecular Structure: (-)-Catechin is a polyphenolic flavonoid with a relatively non-polar structure, making it only sparingly soluble in aqueous solutions.[2]

• pH and Ionization: At a pH of 7.2, the phenolic hydroxyl groups of catechin are only partially ionized. The pKa of the most acidic hydroxyl group is around 8.7, meaning that at pH 7.2, the molecule is predominantly in its neutral, less soluble form.

• Salting Out: If you are diluting a stock solution of (-)-catechin hydrate (e.g., in ethanol or DMSO) into your phosphate buffer, you might be observing precipitation due to a phenomenon known as "salting out".[2] The catechin is much more soluble in the organic solvent, and when introduced into the aqueous buffer, its solubility limit is exceeded, causing it to crash out of solution.[2]

Q2: My (-)-catechin hydrate solution in phosphate buffer appears to change color over time, from colorless to a yellowish-brown. Is this normal?

A2: This color change is an indicator of degradation. (-)-Catechin is unstable in neutral to alkaline aqueous solutions (pH > 6) and is prone to oxidation and epimerization.[2] The rate of degradation increases with higher pH and temperature. For instance, at pH 7.4 and 25°C, only about 50.26% of the initial catechin may remain after a certain period, and this percentage drops significantly as the temperature rises. Catechins are generally more stable under acidic conditions (pH < 4).[2][3]

Q3: I'm getting inconsistent results when I measure the concentration of my (-)-catechin hydrate solutions. What could be the cause?

A3: Inconsistent concentration measurements often stem from a combination of solubility and stability issues:

• Incomplete Dissolution: If the catechin has not fully dissolved, your samples will not be homogenous, leading to variable concentrations.

• Precipitation Over Time: Even if initially dissolved, the catechin may slowly precipitate out of solution, especially if the concentration is near its solubility limit. It is not recommended to store aqueous solutions of catechin for more than one day.[1]

• Degradation: As mentioned, (-)-catechin degrades in neutral phosphate buffer. This chemical change will lead to a decrease in the concentration of the parent compound over time.

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the solubility of (-)-catechin hydrate.

Q1: What is the baseline solubility of (-)-catechin hydrate in different solvents?

A1: The solubility of (-)-catechin hydrate varies significantly with the solvent. It is sparingly soluble in aqueous buffers but has much higher solubility in organic solvents.[2]

Solvent	Approximate Solubility
PBS (pH 7.2)	~1.6 mg/mL[1]
DMSO	~50 mg/mL[1]
Ethanol	~100 mg/mL[1]
Dimethylformamide (DMF)	~100 mg/mL[1]

Q2: How does pH affect the solubility of (-)-catechin hydrate?

A2: The pH of the aqueous medium is a critical factor. While increasing the pH above the pKa of the phenolic hydroxyl groups will deprotonate them, leading to a more soluble phenolate form, it also significantly increases the rate of degradation. Conversely, at acidic pH (e.g., pH 4), catechin is more stable but its solubility is lower due to its neutral state.[3] Therefore, a balance must be struck between solubility and stability, depending on the experimental requirements.

Q3: Can I improve the solubility by changing the temperature?

A3: Yes, the dissolution of (-)-catechin hydrate in water is an endothermic process, meaning its solubility increases with temperature.[4] However, elevated temperatures can also accelerate degradation, particularly through epimerization.[2] Therefore, while gentle warming can aid in initial dissolution, prolonged exposure to high temperatures should be avoided.

Q4: Are there any formulation strategies to enhance the aqueous solubility of (-)-catechin hydrate?

A4: Absolutely. Several techniques can be employed to improve the solubility of poorly water-soluble compounds like (-)-catechin hydrate:

• Co-solvents: The use of water-miscible organic solvents, such as ethanol or propylene glycol, can significantly increase solubility.[4] Even a small percentage of ethanol (e.g., 13%) can increase catechin solubility more than five-fold.[4]

• Complexation with Cyclodextrins: Encapsulating the catechin molecule within a cyclodextrin, such as sulfobutylether-β-cyclodextrin (SBE-β-CD), can dramatically enhance its aqueous solubility.[2][5]

• pH Adjustment: As discussed, carefully adjusting the pH can increase solubility, but the potential for degradation must be considered.[6]

• Nanotechnology: Formulating (-)-catechin hydrate into nanoemulsions or nanoparticles can improve its solubility and stability in aqueous media.[2]

• Surfactants: The use of non-ionic surfactants, like Polysorbates (Tweens), can help to solubilize the compound by forming micelles.[7]

Part 3: Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments.

Protocol 1: Preparation of Phosphate Buffer (0.1 M, pH 7.4)

This protocol provides a standard method for preparing a 0.1 M phosphate buffer.

• Prepare Stock Solutions:

  • 0.2 M Monobasic Sodium Phosphate: Dissolve 27.6 g of NaH₂PO₄ in 1 L of distilled water.

  • 0.2 M Dibasic Sodium Phosphate: Dissolve 53.65 g of Na₂HPO₄·7H₂O or 28.4 g of anhydrous Na₂HPO₄ in 1 L of distilled water.

• Mix Stock Solutions: In a suitable container, combine 19 mL of the 0.2 M monobasic sodium phosphate solution with 81 mL of the 0.2 M dibasic sodium phosphate solution.[8]

• Adjust pH: Use a calibrated pH meter to check the pH of the solution. If necessary, adjust to pH 7.4 by adding small volumes of the appropriate stock solution.

• Final Volume: Add distilled water to bring the final volume to 200 mL. This will result in a 0.1 M phosphate buffer at pH 7.4.

Protocol 2: Quantification of (-)-Catechin Hydrate Solubility by HPLC-UV

This protocol outlines a method to determine the solubility of (-)-catechin hydrate in your prepared phosphate buffer.

• Preparation of Saturated Solution:

  • Add an excess amount of (-)-catechin hydrate to a known volume of the phosphate buffer in a sealed container (e.g., a glass vial).

  • Agitate the mixture at a constant temperature (e.g., 25°C) for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Preparation:

  • Centrifuge the saturated solution at high speed to pellet the undissolved solid.

  • Carefully collect the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulate matter.

  • Dilute the filtered supernatant with the mobile phase to a concentration that falls within the linear range of your calibration curve.

• HPLC-UV Analysis:

  • Instrumentation: A standard HPLC system with a UV detector is suitable.[9]

  • Column: A C18 reversed-phase column is commonly used.[10]

  • Mobile Phase: A gradient of water (with a small amount of acid, e.g., 0.1% formic acid, for better peak shape) and acetonitrile is a typical mobile phase system.[10]

  • Detection: Monitor the absorbance at the λmax of catechin, which is approximately 280 nm.[1]

  • Quantification: Prepare a calibration curve using standards of known (-)-catechin hydrate concentrations. Calculate the concentration of the diluted sample from the calibration curve and then back-calculate the solubility in the original phosphate buffer, accounting for the dilution factor.

Part 4: Visualizations and Data

Logical Workflow for Improving Solubility

Caption: A systematic workflow for addressing and improving the solubility of (-)-catechin hydrate.

pH-Dependent Speciation and Stability of (-)-Catechin

Caption: The relationship between pH, the chemical form of (-)-catechin, and its stability.

References

• Cuevas-Valenzuela, J., et al. (2014). Solubility of (+)-catechin in water and water-ethanol mixtures within the temperature range 277.6–331.2 K: Fundamental data to design polyphenol extraction processes. Fluid Phase Equilibria, 382, 279-285.
• Muslim, M., & Elfita, E. (2018). The Influence of pH and Temperature on The Stability of Catechin Isolated from Gambir (Uncaria gambir (Hunter) Roxb). Andalas Journal of Chemistry, 1(1), 1-6.
• Wang, R., et al. (2008). Kinetic Study of Catechin Stability: Effects of pH, Concentration, and Temperature. Journal of Agricultural and Food Chemistry, 56(15), 6331-6339.

• Ascendia Pharmaceuticals. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Catechin. PubChem Compound Database. Retrieved from [Link]

• Morariu, S. (2012). Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds. Google Patents.
• L-Da, A., et al. (2024). Extraction and Purification of Catechins from Tea Leaves: An Overview of Methods, Advantages, and Disadvantages. Molecules, 29(11), 2609.
• Del Rio, D., et al. (2004). HPLC determination of catechins and caffeine in tea. Differentiation of green, black and instant teas. Analyst, 129(12), 1254-1258.

• Wikipedia. (n.d.). Catechin. Retrieved from [Link]

• Pharmaguideline. (n.d.). Preparation of Buffer Solutions | Phosphate, Acetate and other Buffers. Retrieved from [Link]

• PERRISSOUD, D., & TESTA, B. (1986). The lipophilicity of catechin and its derivatives. International journal of pharmaceutics, 32(2-3), 217-220.
• Li, M., et al. (2021). Identifying meteorological factors influencing catechin biosynthesis and optimizing cultivation conditions of tea plant (Camellia sinensis). Frontiers in plant science, 12, 737877.
• Jayawardhana, H. H. A. C. K., et al. (2024). A systematic approach to analyzing catechins and catechin derivatives in Ceylon black tea using liquid chromatography coupled with triple quadrupole mass spectrometry. Food Chemistry, 437, 137837.

• Shimadzu. (n.d.). Quantitative Analysis of Catechins in Tea Leaves. Retrieved from [Link]

• Shimadzu. (n.d.). Preparing Buffer Solutions. Retrieved from [Link]

• The Good Scents Company. (n.d.). (+)-catechin. Retrieved from [Link]

• NovoPro Bioscience. (n.d.). Sodium Phosphate Buffer Preparation and Recipe. Retrieved from [Link]

• Hawach Scientific. (2023, November 29). Optimizing Phosphate Buffer Solution: Preparation Methods and Case Studies. Retrieved from [Link]

• Lambert, J. D., et al. (2015). Structural Properties of Green Tea Catechins. The Journal of Physical Chemistry B, 119(39), 12535-12544.

• ChemBK. (n.d.). ()-Catechin hydrate. Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. ascendiacdmo.com [ascendiacdmo.com]
• 7. CA2815321C - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds - Google Patents [patents.google.com]
• 8. welch-us.com [welch-us.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. HPLC determination of catechins and caffeine in tea. Differentiation of green, black and instant teas - Analyst (RSC Publishing) [pubs.rsc.org]

Technical Support Center: (-)-Catechin Hydrate Stability Optimization

To: Research & Development Teams, Analytical Chemists, and Cell Biologists From: Senior Application Scientist, Stability & Formulation Division Subject: Critical parameters for maintaining (-)-catechin hydrate integrity in solution

Executive Summary & Core Directive

(-)-Catechin hydrate is notoriously labile in aqueous environments.[1][2] Its stability is governed by a strict hierarchy of variables: pH > Temperature > Oxygen > Metal Ions. [2]

As researchers, you often face a paradox: the molecule is stable at pH < 4.0, but biological assays require pH 7.4. This guide provides the bridge between chemical stability and biological application. Do not treat this molecule like a standard reagent. It requires active stabilization protocols to prevent epimerization (to (-)-epicatechin) and oxidative polymerization (browning).[2]

The Fundamentals (FAQ)

Q1: What is the absolute optimal pH for storage?

A: pH 3.0 – 4.0. At this range, the phenolic protons remain undissociated (pKa₁ ≈ 8.6–9.0).[2] This prevents the formation of the phenolate ion, which is the electron-rich species susceptible to radical attack and auto-oxidation.[2]

• Critical Threshold: Above pH 6.0, degradation rates follow first-order kinetics and accelerate exponentially.[2]

• Mechanism: At neutral/basic pH, the C2-C3 bond becomes labile, leading to epimerization via a quinone methide intermediate.

Q2: Why does my clear solution turn yellow/brown after 4 hours?

A: Oxidative Polymerization. This is the visual signature of "browning."[2] In the presence of dissolved oxygen and pH > 6, catechin undergoes auto-oxidation to form o-quinones.[2] These highly reactive intermediates polymerize to form high-molecular-weight pigments (similar to the enzymatic browning in cut apples).[2]

• Catalyst: Trace metal ions (Fe²⁺, Cu²⁺) in your water or buffer act as catalysts.

Q3: My HPLC shows a "split" peak or a shoulder. Is my column broken?

A: Likely not.[2] You are observing Epimerization. (-)-Catechin reversibly isomerizes to (-)-epicatechin.[2] This is thermodynamically driven and accelerated by heat and alkaline pH.[2] If your mobile phase is neutral, or if the sample sat in an autosampler at room temperature, the ratio of Catechin:Epicatechin will shift toward equilibrium (approx. 60:40).

Visualizing the Instability Pathways[2]

The following diagram illustrates the two distinct degradation pathways you must control: Epimerization (reversible) and Oxidation (irreversible).[2]

Figure 1: Mechanistic pathways of (-)-catechin degradation. Note that epimerization is an equilibrium process, while oxidation leads to irreversible polymerization.

Troubleshooting Guide

Use this decision matrix to diagnose experimental anomalies.

Symptom	Probable Cause	Immediate Corrective Action
HPLC: Peak broadening or splitting	Epimerization occurring in autosampler or column.[2]	1. Acidify mobile phase (0.1% Formic Acid).2.[2] Cool autosampler to 4°C.3. Ensure sample solvent pH < 4.[2]
Solution Color: Yellow/Brown tint	Auto-oxidation (Quinone formation).[2]	1. Discard solution.2. Prepare fresh with degassed buffers.3. Add 0.1 mM EDTA to chelate metals.[2]
Cell Culture: High cytotoxicity (unexpected)	H₂O₂ Generation. Catechin oxidation in media generates Hydrogen Peroxide.	1.[2] Add Catalase (50 U/mL) to media to scavenge H₂O₂.2.[2] Refresh media more frequently (every 12h).
Precipitation in Stock Solution	Solubility Limit / Hydrolysis.	1. Switch solvent to 50% DMSO or MeOH.2.[2] Ensure concentration does not exceed 10 mM in aqueous buffers.[2]

Validated Protocols

Protocol A: Preparation of Stable Stock Solution (10 mM)

Use this for analytical standards or long-term storage.

• Solvent Choice: Do not use pure water.[2] Use Methanol (MeOH) or DMSO acidified with 0.1% HCl or Formic Acid .[2]

  • Reasoning: Organic solvents suppress ionization; acid maintains protonation.[2]

• Deoxygenation: Sparge the solvent with Nitrogen (N₂) or Argon gas for 5 minutes before adding the solid catechin.[2]

• Dissolution: Weigh (-)-catechin hydrate and dissolve in the sparged, acidified solvent.

• Storage: Aliquot into amber glass vials (protect from light). Store at -20°C .

  • Stability:[1][2][3][4][5][6][7][8][9] Stable for >6 months under these conditions.

Protocol B: The "pH Jump" Method for Cell Culture

Use this when treating cells at pH 7.4 to minimize degradation before uptake.[2]

Most researchers fail here by dissolving catechin directly in media (pH 7.4), where it degrades by 50% within 30-60 minutes.

• Prepare a 1000x Stock: Dissolve catechin in acidified DMSO (pH 3.5) .

• Prepare Media: Aliquot the required volume of DMEM/RPMI.[2]

  • Optional but Recommended: Add Ascorbic Acid (100 µM) or Catalase to the media to act as a sacrificial antioxidant.[2]

• The Jump: Add the stock to the media immediately before adding to cells.[2] Do not pre-incubate the media.[2]

• Exchange: Replace media every 12–24 hours to ensure constant exposure levels, as the half-life in media is short.

Stability Data Reference Table

The following table summarizes the half-life (

) of catechins under varying conditions, synthesized from kinetic studies (see References).

Condition	pH	Temperature	Estimated	Dominant Reaction
Acidic Buffer	3.0	25°C	> 6 Months	Negligible
Neutral Buffer	7.0	25°C	~ 12–24 Hours	Epimerization
Physiological	7.4	37°C	< 2 Hours	Oxidation + Epimerization
Alkaline	8.0+	25°C	< 10 Minutes	Rapid Polymerization

Troubleshooting Logic Flow

Figure 2: Rapid diagnostic workflow for catechin stability issues.

References

• Zhu, Q.Y., et al. (1997). Stability of green tea catechins.[2][9] Journal of Agricultural and Food Chemistry, 45(12), 4624–4628. Link

• Mochizuki, M., et al. (2002). Stability of tea catechins in various pH conditions.[2] Bioscience, Biotechnology, and Biochemistry, 66(11). Link

• Chen, Z.Y., et al. (2001). Degradation of green tea catechins in tea drinks.[2] Journal of Agricultural and Food Chemistry, 49(1), 477–482. Link

• Sang, S., et al. (2005). Stability of tea polyphenol (-)-epigallocatechin-3-gallate and formation of dimers and epimers under common experimental conditions.[8] Journal of Agricultural and Food Chemistry, 53(24), 9478-9484. Link

• Long, L.H., et al. (2000). Addition of catalase prevents cell culture media-induced degradation of catechins.[2] Biochemical and Biophysical Research Communications, 273(1), 50-53. Link

Sources

• 1. The effect of natural antioxidants, pH, and green solvents upon catechins stability during ultrasonic extraction from green tea leaves (Camellia sinensis) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scirp.org [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Edible Green Solvent for Optimized Catechins Extraction from Green Tea Leaves: Anti-Hypercholesterolemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dovepress.com [dovepress.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Strategies for Removing Solvent Residues from (-)-Catechin Hydrate Crystals

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with residual solvents in (-)-catechin hydrate crystals. Here, we provide in-depth troubleshooting advice, frequently asked questions, and validated protocols to ensure the purity and integrity of your final product.

Introduction

(-)-Catechin hydrate, a flavonoid found abundantly in sources like tea, is of significant interest for its antioxidant and potential therapeutic properties.[1][2] During its extraction and purification, various organic solvents are often employed.[3] The removal of these residual solvents is a critical final step to meet stringent quality and safety standards, such as those outlined by the International Council for Harmonisation (ICH) Q3C guidelines.[4][5][6][7][8] Incomplete solvent removal can not only compromise the physicochemical properties and stability of the active pharmaceutical ingredient (API) but also pose toxicological risks.[7]

This center will explore the causality behind common issues and provide scientifically grounded solutions for obtaining high-purity (-)-catechin hydrate crystals.

Troubleshooting Guide

Encountering issues during solvent removal is a common challenge. This section provides a systematic approach to identifying and resolving these problems.

Issue	Probable Cause(s)	Recommended Solution(s)
High levels of residual solvent detected after initial drying.	1. Inefficient Drying Method: Standard oven drying may not be sufficient for removing entrapped solvent molecules within the crystal lattice.[9] 2. Inappropriate Drying Temperature: The temperature may be too low for the solvent's boiling point under the given pressure. 3. Insufficient Drying Time: The duration of the drying process may be too short to allow for complete solvent evaporation.[10]	1. Implement Vacuum Drying: Drying under reduced pressure lowers the boiling point of the solvent, facilitating its removal at lower temperatures and preserving the thermal stability of catechin.[11][12] 2. Optimize Temperature and Time: Gradually increase the temperature, ensuring it remains below the decomposition temperature of (-)-catechin hydrate. Extend the drying time and monitor solvent levels periodically.[13] 3. Consider a Nitrogen Purge: A gentle stream of dry nitrogen can help carry away solvent vapors.[14]
Product degradation (discoloration, change in texture) observed after drying.	1. Thermal Instability: (-)-Catechin is susceptible to thermal degradation and epimerization at elevated temperatures.[15] 2. Oxidation: Exposure to air and heat can lead to oxidation of the phenolic structure.	1. Lower the Drying Temperature: Utilize vacuum drying to enable solvent removal at a safer temperature range, typically between 25°C and 70°C.[13] 2. Use an Inert Atmosphere: Perform drying under a nitrogen blanket to minimize oxidation.[11]
Inconsistent solvent residue levels across different batches.	1. Variable Crystal Size/Morphology: Different crystallization conditions can lead to variations in crystal properties, affecting solvent entrapment. 2. Inconsistent Drying Parameters: Lack of precise control over temperature, pressure, and time.[11]	1. Standardize Crystallization Protocol: Ensure consistent crystallization conditions to produce uniform crystals. 2. Calibrate and Monitor Equipment: Regularly calibrate vacuum ovens and accurately control drying parameters for batch-to-batch consistency.
Residual solvent levels remain high despite optimized vacuum drying.	1. Strong Solvent-Crystal Interaction: The solvent may be strongly bound within the crystal lattice. 2. Formation of a Solvate: The solvent may have co-crystallized with the (-)-catechin hydrate.	1. Solvent Washing (Trituration): Wash the crystals with a solvent in which (-)-catechin hydrate is insoluble but the residual solvent is soluble. 2. Recrystallization: Dissolve the crystals in a suitable solvent and recrystallize, which is a highly effective method for purification.[16][17]

Frequently Asked Questions (FAQs)

Q1: What are the primary concerns regarding residual solvents in (-)-catechin hydrate?

A1: The primary concerns are twofold: safety and product quality. From a safety perspective, many organic solvents are classified based on their toxicity, with strict limits on their permissible daily exposure (PDE).[6][8] From a quality standpoint, residual solvents can affect the crystal structure, stability, solubility, and overall purity of the (-)-catechin hydrate, potentially impacting its therapeutic efficacy and shelf-life.[7]

Q2: Why is vacuum drying often recommended over simple oven drying?

A2: Vacuum drying is preferred because it lowers the boiling point of solvents.[12] This allows for efficient solvent removal at lower temperatures, which is crucial for thermally sensitive compounds like (-)-catechin hydrate that can degrade or epimerize at higher temperatures.[15] This method helps to preserve the integrity of the molecule while achieving the desired level of purity.[11]

Q3: How do I select an appropriate anti-solvent for washing my crystals?

A3: An ideal anti-solvent should meet two main criteria:

• Low Solubility of (-)-Catechin Hydrate: The compound of interest should be practically insoluble in the anti-solvent to prevent product loss during washing.

• High Solubility of the Impurity Solvent: The residual solvent you are trying to remove should be highly miscible with the anti-solvent.

A simple test involves mixing the mother liquor with the potential wash solvent at different ratios to see if any precipitation of the desired compound occurs.[18]

Q4: When should I consider recrystallization instead of other drying methods?

A4: Recrystallization is a powerful purification technique that should be considered when other methods, like vacuum drying or solvent washing, fail to reduce residual solvents to acceptable levels.[16] It is particularly useful when there is a strong suspicion that a solvate has formed or when impurities are co-crystallized with the product. While effective, it is a more involved process and may lead to some product loss.[17]

Q5: Can I use supercritical fluid extraction (SFE) for removing solvents?

A5: While supercritical fluid extraction, particularly with CO2, is an excellent method for the initial extraction and purification of catechins due to its selectivity and the absence of residual solvent contamination, it is not typically used for removing residual solvents from already formed crystals.[19] SFE is more of an upstream purification technique.[19]

Decision-Making Workflow for Solvent Removal

The following diagram illustrates a logical workflow for selecting the appropriate method for removing residual solvents from (-)-catechin hydrate crystals.

Caption: A workflow for selecting the appropriate solvent removal method.

Detailed Protocol: Vacuum Oven Drying

This protocol provides a standardized procedure for removing residual solvents from (-)-catechin hydrate crystals using a vacuum oven.

Objective: To reduce residual solvent levels to within ICH Q3C recommended limits while maintaining the stability of the (-)-catechin hydrate.

Materials and Equipment:

• (-)-Catechin hydrate crystals containing residual solvent

• Vacuum oven with precise temperature and pressure control

• Shallow, chemically inert drying trays (e.g., glass or stainless steel)

• Spatula

• Analytical balance

• Gas chromatograph with headspace sampler (GC-HS) for residual solvent analysis or a thermogravimetric analyzer for Loss on Drying (LOD)[10]

Procedure:

• Sample Preparation:

  • Spread the (-)-catechin hydrate crystals in a thin, even layer on the drying trays. A thickness of no more than 1-2 cm is recommended to ensure uniform drying.

  • Record the initial weight of the sample.

• Oven Setup:

  • Preheat the vacuum oven to a temperature between 40°C and 60°C. The exact temperature should be chosen based on the boiling point of the residual solvent and the thermal stability of catechin.[15][20] A lower temperature is generally safer.

  • Ensure the vacuum pump is connected and functioning correctly.

• Drying Process:

  • Place the trays in the preheated oven.

  • Close the oven door and slowly apply vacuum, reducing the pressure to below 100 mbar. A gradual reduction in pressure helps prevent the powder from being aspirated.

  • Maintain the set temperature and pressure for a minimum of 12-24 hours. The duration will depend on the solvent being removed and the batch size.

• Monitoring and Completion:

  • After the initial drying period, carefully release the vacuum using a dry inert gas like nitrogen, if available.

  • Remove a small, representative sample for analysis (GC-HS or LOD).

  • If the residual solvent levels are still above the acceptable limit, continue drying, re-analyzing every 4-8 hours until the desired purity is achieved.

  • The drying process is considered complete when two consecutive measurements show no significant change in solvent content.

• Final Steps:

  • Once drying is complete, turn off the oven and allow it to cool to room temperature before releasing the vacuum.

  • Transfer the dried, solvent-free (-)-catechin hydrate crystals to an airtight container for storage.

References

• Extraction and Purification of Catechins from Tea Leaves: An Overview of Methods, Advantages, and Disadvantages. (2024). MDPI. Retrieved from [Link]

• Picking the best purification method for your API can be a tricky challenge. (n.d.). Sannova. Retrieved from [Link]

• Effect of solvent on extraction of catechin hydrate from Indian green... (n.d.). ResearchGate. Retrieved from [Link]

• US5981751A - Method for removal of residual organic solvents and use thereof in manufacturing pharmaceuticals. (n.d.). Google Patents.

• ICH Q3C Guidance for Residual Solvents. (2022). YouTube. Retrieved from [Link]

• Recrystallization (chemistry) | Chemistry | Research Starters. (n.d.). EBSCO. Retrieved from [Link]

• Membrane-Based Solvent Exchange Process for Purification of API Crystal Suspensions. (2023). MDPI. Retrieved from [Link]

• Effective Control of Residual Solvents In API Drying Using Fluid Bed Dryer. (n.d.). ResearchGate. Retrieved from [Link]

• Recrystallization. (2023). Chemistry LibreTexts. Retrieved from [Link]

• CHAPTER 13: Continuous Isolation of Active Pharmaceutical Ingredients. (2020). The Royal Society of Chemistry. Retrieved from [Link]

• Monitoring the Pharmaceutical Solvent Drying Processes. (2021). News-Medical.Net. Retrieved from [Link]

• Vacuum Drying for API. (n.d.). Equilibar Vacuum Regulators. Retrieved from [Link]

• Steps for Managing Solvents in API Manufacturing. (2024). CBG Biotech. Retrieved from [Link]

• Accelerated Solvent Extraction as an Alternative for the Recovery of Phenolic Compounds from Chestnut Bur. (n.d.). MDPI. Retrieved from [Link]

• Epigallocatechin gallate. (n.d.). Wikipedia. Retrieved from [Link]

• Thermally Stable and Antimicrobial Active Poly(Catechin) Obtained by Reaction with a Cross-Linking Agent. (2020). PMC. Retrieved from [Link]

• Impurities: Guideline for Residual Solvents Q3C(R8). (2021). ICH. Retrieved from [Link]

• EP0900582A1 - Method for removal of residual organic solvents from a crystalline bulk substance and use thereof in manufacturing pharmaceuticals. (n.d.). Google Patents.

• [Isolation and purification of seven catechin compounds from fresh tea leaves by semi-preparative liquid chromatography]. (2017). PubMed. Retrieved from [Link]

• APIs and Vacuum Drying. (2021). Equilibar. Retrieved from [Link]

• ICH Q3C (R9) Residual solvents - Scientific guideline. (n.d.). European Medicines Agency (EMA). Retrieved from [Link]

• Thermal stability of catechin and epicatechin upon disaccharides addition. (n.d.). ResearchGate. Retrieved from [Link]

• A Review of the Current Knowledge of Thermal Stability of Anthocyanins and Approaches to Their Stabilization to Heat. (n.d.). PMC. Retrieved from [Link]

• Extraction and purification of catechins. | Download Scientific Diagram. (n.d.). ResearchGate. Retrieved from [Link]

• Solubility of (+)-Catechin in Water and Water-Ethanol Mixtures within the Temperature Range 277.6 to 331.2 K. (2014). Repositorio UC. Retrieved from [Link]

• ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. (n.d.). Therapeutic Goods Administration (TGA). Retrieved from [Link]

• Q3C(R8) Impurities: Guidance for Residual Solvents Guidance for Industry. (2021). FDA. Retrieved from [Link]

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Reference Data & Comparative Studies

A Deep Dive into Catechin Stereoisomers: Unraveling the Biological Efficacy of (-)-Catechin Hydrate versus (+)-Catechin

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of natural product chemistry and pharmacology, the spatial arrangement of atoms within a molecule can dramatically alter its biological activity. This principle is vividly illustrated by the stereoisomers of catechin, a prominent flavan-3-ol found in a variety of foods and botanicals, including tea, cocoa, and fruits. This guide provides an in-depth, objective comparison of the biological efficacy of two key stereoisomers: (-)-catechin hydrate and (+)-catechin. By synthesizing experimental data and elucidating the underlying mechanisms, we aim to equip researchers, scientists, and drug development professionals with the critical knowledge needed to advance their work with these fascinating compounds.

The Foundation: Understanding Catechin Stereochemistry

Catechins possess two chiral centers at the C2 and C3 positions of their C-ring, giving rise to four possible stereoisomers. The designation of (+) and (-) refers to the direction in which the molecule rotates plane-polarized light (dextrorotatory and levorotatory, respectively). The cis and trans configuration of the substituents on the C-ring further differentiates these isomers.

• (+)-Catechin: (2R, 3S) configuration

• (-)-Catechin: (2S, 3R) configuration

These subtle differences in three-dimensional structure are the primary determinants of their distinct biological activities. The term "hydrate" associated with (-)-catechin simply indicates the presence of water molecules within the crystal structure of the isolated compound. While this can influence physical properties like solubility and stability, the fundamental biological activity is dictated by the parent (-)-catechin molecule.

Head-to-Head Comparison: Biological Efficacy

The stereochemistry of catechins profoundly influences their pharmacokinetic profiles and pharmacodynamic effects. Here, we compare the biological efficacy of (-)-catechin and (+)-catechin across several key therapeutic areas.

Bioavailability and Metabolism: A Tale of Two Pathways

A crucial factor governing the in vivo efficacy of any bioactive compound is its bioavailability. Studies have demonstrated stereoselectivity in the absorption and metabolism of catechin enantiomers.

In a comparative in vivo study in rats, it was found that the intestinal absorption of (-)-catechin was lower than that of (+)-catechin[1]. This suggests that (+)-catechin may have a higher initial uptake from the gut. However, the overall bioavailability is a complex interplay of absorption, distribution, metabolism, and excretion. Another study comparing (+)-catechin and (-)-epicatechin (a diastereomer of catechin) revealed that (-)-epicatechin exhibits higher bioavailability than (+)-catechin in rats[2][3]. While not a direct comparison with (-)-catechin, this highlights the significant impact of stereochemistry on systemic exposure.

The metabolic fate of these isomers also differs. Both are subject to methylation, glucuronidation, and sulfation. However, the specific metabolites and their concentrations can vary, potentially leading to different biological effects of the parent compounds and their metabolic products[2].

Antioxidant Activity: A Nuanced Picture

Catechins are renowned for their antioxidant properties, primarily attributed to their ability to scavenge free radicals. While both enantiomers exhibit antioxidant activity, their relative potency can vary depending on the specific assay and reaction conditions.

In DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays, the antioxidant capacity of catechins is well-established[4]. However, direct comparative studies focusing solely on the enantiomeric pair of (+)-catechin and (-)-catechin with definitive superiority of one over the other in this specific assay are not extensively documented in the available literature. The overall antioxidant hierarchy often places gallated catechins like epigallocatechin gallate (EGCG) at the top[5].

It's important to note that the antioxidant activity is not solely dependent on radical scavenging. The interaction with cellular antioxidant enzymes and the chelation of metal ions also play a role, and these interactions can be stereospecific[5].

Anti-Inflammatory Effects: Modulating Key Signaling Pathways

Chronic inflammation is a key driver of many diseases. Catechins have demonstrated potent anti-inflammatory effects, and here, the differences between stereoisomers become more pronounced.

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation. Studies have shown that catechins can inhibit NF-κB activation, thereby downregulating the expression of pro-inflammatory cytokines and enzymes[6][7]. While much of the research has focused on EGCG, evidence suggests that other catechins, including (+)-catechin, also possess this activity[6]. For instance, (+)-catechin has been shown to downregulate NF-κB and p38 MAPK pathways in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages, leading to a reduction in inflammatory mediators like nitric oxide (NO), TNF-α, and COX-2[6][8]. Although direct comparative data with (-)-catechin on NF-κB inhibition is limited, the stereospecific interactions observed in other pathways suggest potential differences.

Interestingly, some studies indicate that catechin, without specifying the isomer, can repress NO production in macrophages, highlighting its anti-inflammatory potential[9].

Anticancer Properties: A Focus on Stereoselectivity

The potential of catechins as anticancer agents has been a major area of research. Their mechanisms of action are multifaceted, including the induction of apoptosis, inhibition of cell proliferation, and suppression of angiogenesis[5].

While many studies use a mixture of catechins or focus on the more abundant (-)-epigallocatechin gallate (EGCG), some evidence points to stereospecific effects of catechin enantiomers. For example, a study on breast cancer cell lines (MCF-7) reported an IC50 value of 127.62 μg/mL for catechin hydrate, demonstrating its cytotoxic potential[10]. However, the specific enantiomer was not explicitly stated. Another study reported IC50 values for "catechin" against various cancer cell lines, but again, the stereoisomer was not specified[11].

Computational studies have suggested that catechin stereoisomers can bind to and inhibit key cancer-related targets like the Epidermal Growth Factor Receptor (EGFR) kinase[2]. The binding affinity and inhibitory potential can vary between stereoisomers due to their different spatial arrangements within the ATP-binding pocket of the enzyme[2].

Metabolic Regulation: Opposing Effects on Glycogen and Lipid Metabolism

One of the most striking examples of the differential biological efficacy of catechin enantiomers is their opposing effects on key metabolic pathways.

• Glycogen Metabolism: In isolated rat hepatocytes, (+)-catechin was found to inhibit glycogenolysis (the breakdown of glycogen to glucose), whereas (-)-catechin stimulated this process[12]. This suggests that the two isomers could have contrary effects on blood glucose regulation.

• Lipid Metabolism: Similarly, (+)-catechin has been shown to stimulate insulin-induced triglyceride accumulation in adipocytes, while (-)-catechin has an inhibitory effect[2]. These findings have significant implications for the potential use of specific catechin isomers in managing metabolic disorders.

Quantitative Data Summary

Biological Activity	(-)-Catechin	(+)-Catechin	Key Findings & References
Bioavailability	Lower intestinal absorption reported compared to (+)-catechin.[1]	Higher intestinal absorption reported compared to (-)-catechin.[1]	Stereochemistry significantly impacts absorption and metabolism. (-)-Epicatechin (a diastereomer) is more bioavailable than (+)-catechin.[2][3]
Antioxidant Activity	Exhibits antioxidant activity.	Exhibits antioxidant activity.	Both enantiomers are effective radical scavengers, though direct comparative superiority in standard assays is not definitively established.[4]
Anti-Inflammatory	Expected to have anti-inflammatory effects.	Inhibits NO production and downregulates NF-κB and p38 MAPK pathways.[6][8]	Catechins, in general, are known to suppress inflammatory responses.[7][9]
Anticancer	Cytotoxic effects have been observed for "catechin," but stereospecific IC50 values are limited.	Cytotoxic effects have been observed for "catechin," with an IC50 of 127.62 µg/mL in MCF-7 cells for catechin hydrate.[10]	Stereoisomers may exhibit different binding affinities to cancer targets like EGFR.[2]
Glycogen Metabolism	Stimulates glycogenolysis.[12]	Inhibits glycogenolysis.[12]	Enantiomers have opposing effects on glycogen breakdown.
Lipid Metabolism	Inhibits insulin-induced triglyceride accumulation.[2]	Stimulates insulin-induced triglyceride accumulation.[2]	Enantiomers have opposing effects on fat storage.

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments used to evaluate the biological efficacy of catechin stereoisomers.

Protocol 1: DPPH Radical Scavenging Assay

This assay is a common and straightforward method to assess the antioxidant capacity of compounds.

Principle: The stable free radical DPPH has a deep violet color in solution. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine, and the decrease in absorbance is measured spectrophotometrically.

Materials:

• (-)-Catechin hydrate and (+)-catechin standards

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (analytical grade)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol. Keep the solution in a dark bottle to prevent degradation.

• Preparation of sample solutions: Prepare stock solutions of (-)-catechin hydrate and (+)-catechin in methanol. From the stock solutions, prepare a series of dilutions to obtain a range of concentrations to be tested.

• Assay: a. In a 96-well plate, add 100 µL of the DPPH solution to each well. b. Add 100 µL of the different concentrations of the catechin solutions (or methanol as a blank) to the wells. c. Incubate the plate in the dark at room temperature for 30 minutes. d. Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the DPPH solution with methanol, and A_sample is the absorbance of the DPPH solution with the catechin sample.

• IC50 Determination: The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging activity against the concentration of the catechin isomer.

DPPH Radical Scavenging Assay Workflow

Protocol 2: MTT Cytotoxicity Assay

This colorimetric assay is widely used to assess cell viability and the cytotoxic effects of compounds.

Principle: In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Cancer cell line (e.g., MCF-7 breast cancer cells)

• Complete cell culture medium

• (-)-Catechin hydrate and (+)-catechin

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plate

• CO2 incubator

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at an appropriate density and allow them to adhere overnight in a CO2 incubator at 37°C.

• Treatment: Prepare a series of dilutions of (-)-catechin hydrate and (+)-catechin in the cell culture medium. Replace the old medium with the medium containing the different concentrations of the catechin isomers. Include a vehicle control (medium with the same concentration of the solvent used to dissolve the catechins, e.g., DMSO).

• Incubation: Incubate the cells with the treatments for a desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 20 µL of the MTT solution to each well and incubate for another 3-4 hours at 37°C, allowing the formazan crystals to form.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculation: The percentage of cell viability is calculated as: % Cell Viability = (Absorbance_sample / Absorbance_control) x 100

• IC50 Determination: The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined from a dose-response curve.

MTT Cytotoxicity Assay Workflow

Protocol 3: Western Blot for NF-κB p65 Nuclear Translocation

This protocol is used to determine the effect of catechins on the activation of the NF-κB pathway by assessing the translocation of the p65 subunit from the cytoplasm to the nucleus.

Principle: In its inactive state, NF-κB is sequestered in the cytoplasm. Upon stimulation, the p65 subunit translocates to the nucleus to initiate gene transcription. Western blotting can be used to detect the levels of p65 in cytoplasmic and nuclear fractions of the cell.

Materials:

• Cell line (e.g., RAW 264.7 macrophages)

• (-)-Catechin hydrate and (+)-catechin

• LPS (lipopolysaccharide) for stimulation

• Nuclear and cytoplasmic extraction reagents

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies: anti-p65, anti-Lamin B1 (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Seed cells and treat them with the catechin isomers for a specific time, followed by stimulation with LPS to induce NF-κB activation.

• Cell Fractionation: Harvest the cells and perform nuclear and cytoplasmic fractionation according to the manufacturer's protocol of the extraction kit.

• Protein Quantification: Determine the protein concentration of the cytoplasmic and nuclear extracts using a protein assay.

• SDS-PAGE and Western Blotting: a. Load equal amounts of protein from each fraction onto an SDS-PAGE gel and perform electrophoresis. b. Transfer the separated proteins to a PVDF membrane. c. Block the membrane with blocking buffer for 1 hour at room temperature. d. Incubate the membrane with the primary antibodies (anti-p65, anti-Lamin B1, anti-GAPDH) overnight at 4°C. e. Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. f. Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Analysis: Analyze the band intensities to determine the relative amounts of p65 in the cytoplasmic and nuclear fractions. A decrease in cytoplasmic p65 and a corresponding increase in nuclear p65 upon LPS stimulation indicates NF-κB activation. The effect of the catechin isomers on this translocation can then be assessed.

Western Blot Workflow for NF-κB p65 Nuclear Translocation

Conclusion and Future Directions

The biological efficacy of (-)-catechin hydrate and (+)-catechin is a compelling demonstration of the principle of stereoselectivity in pharmacology. While both enantiomers share a common chemical scaffold, their distinct three-dimensional structures lead to significant differences in bioavailability, metabolic fate, and interactions with molecular targets.

Notably, their opposing effects on glycogen and lipid metabolism underscore the critical need for researchers to consider the specific stereoisomer when investigating the therapeutic potential of catechins. The current body of literature, while providing valuable insights, also highlights several areas for future research. Direct, head-to-head comparative studies with quantitative data on the anti-inflammatory and anticancer effects of (-)-catechin and (+)-catechin are needed. A deeper understanding of the molecular mechanisms underlying their stereospecific interactions with enzymes and receptors will be crucial for the rational design of novel therapeutics. Furthermore, a thorough characterization of the physicochemical and biological properties of (-)-catechin hydrate compared to its anhydrous form will provide a more complete picture for formulation and drug development.

As our understanding of the nuanced bioactivities of individual catechin stereoisomers grows, so too will our ability to harness their full therapeutic potential for the prevention and treatment of a wide range of human diseases.

References

• Catechin Mediates Ferroptosis to Exert an Anti-Inflammatory Effect on RAW 264.7 Cells. (2022). Oxidative Medicine and Cellular Longevity. [Link]

• Production of cytokine and NO by RAW 264.7 macrophages and PBMC in vitro incubation with flavonoids. (2006). Journal of Pharmacy and Pharmacology. [Link]

• Determination of IC50 of catechin against the MCF-7 breast cancer cell line. (n.d.). ResearchGate. [Link]

• IC50 values of tannic acid, catechin, purpurin and reserpine against... (n.d.). ResearchGate. [Link]

• Computational insights into the stereo-selectivity of catechins for the inhibition of the cancer therapeutic target EGFR kinase. (2024). Frontiers in Chemistry. [Link]

• Stereospecificity in membrane effects of catechins. (2001). Chemico-Biological Interactions. [Link]

• Catechin hydrate suppresses MCF-7 proliferation through TP53/Caspase-mediated apoptosis. (2019). PeerJ. [Link]

• Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa. (2022). ACS Omega. [Link]

• Quantifying Nuclear p65 as a Parameter for NF-κB Activation: Correlation Between ImageStream Cytometry, Microscopy and Western Blot. (2012). Journal of Visualized Experiments. [Link]

• Suppressive Effects of Tea Catechins on Breast Cancer. (2016). Nutrients. [Link]

• An Update on Antitumor Efficacy of Catechins: From Molecular Mechanisms to Clinical Applications. (2023). Cancer Investigation. [Link]

• In vivo comparison of the bioavailability of (+)-catechin, (-)-epicatechin and their mixture in orally administered rats. (2001). The Journal of Nutrition. [Link]

• Effect of catechin on the viability of RAW 264.7 cells. (n.d.). ResearchGate. [Link]

• MTT Assay of MCF-7 cell line viability % Cytotoxic (24 h) (A) and... (n.d.). ResearchGate. [Link]

• Protective effect of (+)-catechin against lipopolysaccharide-induced inflammatory response in RAW 264.7 cells through downregulation of NF-κB and p38 MAPK. (2021). Inflammopharmacology. [Link]

• Bioavailability of Tea Catechins and Its Improvement. (2017). Molecules. [Link]

• 2D representation of the interactions of COX-2 residues with (+)-catechin (A), ellagic acid (B) and epicatechin (C). (n.d.). ResearchGate. [Link]

• Ligand substituent effect on the cytotoxicity activity of two new copper(ii) complexes bearing 8-hydroxyquinoline derivatives: validated by MTT assay and apoptosis in MCF-7 cancer cell line (human breast cancer). (2021). RSC Advances. [Link]

• Western blot analysis of nuclear factor-κB (NF-κB) p65 protein in... (n.d.). ResearchGate. [Link]

• FOOD and HEALTH Green tea extracts and substantial catechin derivatives: Evaluation of their potential against breast cancer. (2021). DergiPark. [Link]

• Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. (n.d.). ResearchGate. [Link]

• Bioavailability of Tea Catechins and Its Improvement. (2017). ResearchGate. [Link]

• In vitro cytotoxicity MTT assay in Vero, HepG2 and MCF -7 cell lines study of Marine Yeast. (2015). Journal of Applied Pharmaceutical Science. [Link]

• Solubility of (+)-catechin in water and water-ethanol mixtures within the temperature range 277.6–331.2 K: Fundamental data to design polyphenol extraction processes. (2014). ResearchGate. [Link]

• Anti-inflammatory effect of catechin on RAW264.7 cells. (n.d.). ResearchGate. [Link]

• Relevance to the bioavailability of catechin from cocoa. (2003). Free Radical Research. [Link]

• Potential Antioxidant Activity Methods DPPH, ABTS, FRAP, Total Phenol and Total Flavonoid Levels of Macaranga hypoleuca (Reichb. (2024). E3S Web of Conferences. [Link]

• (+)-Catechin Stereoisomer and Gallate Induce Oxidative Stress in Rat Aorta. (2022). Antioxidants. [Link]

• MTT test for Cellular Toxicity of Nanomedicine in MCF-7 Cell Line. (2023). YouTube. [Link]

• Kinetic study of catechin stability: effects of pH, concentration, and temperature. (2013). Journal of Food Science. [Link]

• Cytotoxicity assessments by MTT assay in (A) MCF-7 cells, (B) HepG2... (n.d.). ResearchGate. [Link]

• (A–D) Four stereoisomers of catechin. Two chiral centers are shown on... (n.d.). ResearchGate. [Link]

• DPPH Radical Scavenging Assay. (2022). MDPI. [Link]

• Specification of the NF-κB transcriptional response by p65 phosphorylation and TNF-induced nuclear translocation of IKKε. (2007). The EMBO Journal. [Link]

• DPPH Antioxidant Assay. (n.d.). G-Biosciences. [Link]

• TDP-43 Inhibits NF-κB Activity by Blocking p65 Nuclear Translocation. (2014). PLOS One. [Link]

• Stability of Green Tea Catechins. (1997). CityUHK Scholars. [Link]

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• 4. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. mdpi.com [mdpi.com]

Technical Comparison Guide: Chromatographic Distinction of (-)-Catechin Hydrate from Epicatechin Isomers

Executive Summary

Distinguishing (-)-catechin hydrate from its structural isomers, particularly the epicatechin family, is a critical quality attribute in natural product chemistry and pharmaceutical development. While (-)-catechin and (-)-epicatechin are diastereomers with distinct physicochemical properties, their separation is often complicated by matrix interference and peak tailing due to phenolic hydroxyl interactions.

This guide evaluates two primary chromatographic strategies:

• Achiral Reversed-Phase HPLC (RP-HPLC): The standard for separating diastereomers (e.g., (-)-catechin vs. (-)-epicatechin) using C18 or PFP chemistries.

• Chiral HPLC: The mandatory technique for establishing enantiomeric purity (e.g., distinguishing (-)-catechin from (+)-catechin).

Key Finding: For general isomeric differentiation (catechin vs. epicatechin), Pentafluorophenyl (PFP) columns offer superior selectivity over traditional C18 due to enhanced

interactions. For enantiomeric verification, polysaccharide-based chiral stationary phases are required.

Chemical Context & Isomerism

Understanding the stereochemistry is the prerequisite for method selection. Catechins possess two chiral centers (C2 and C3), resulting in four distinct stereoisomers.[1][2]

• (-)-Catechin: trans-configuration (2S, 3R).[1]

• (-)-Epicatechin: cis-configuration (2R, 3R).[1]

Because (-)-catechin and (-)-epicatechin are diastereomers , they have different physical properties and can be separated on achiral phases. However, (-)-catechin and (+)-catechin are enantiomers and co-elute on achiral phases.

Visualization: Isomer Separation Logic

Figure 1: Decision tree for selecting the appropriate chromatographic mode based on the isomeric relationship.

Method A: Diastereomeric Separation (RP-HPLC)

This is the workhorse method for distinguishing (-)-catechin from epicatechin isomers. While C18 is standard, PFP (Pentafluorophenyl) phases are recommended for their ability to engage in

interactions with the phenolic rings, often providing better resolution for these specific isomers.

Comparative Analysis: C18 vs. PFP

Feature	C18 (Octadecyl)	PFP (Pentafluorophenyl)
Primary Mechanism	Hydrophobic Interaction	Hydrophobic + Interaction + H-Bonding
Selectivity ( )	Moderate for structural isomers	High for phenolic isomers
Peak Shape	Prone to tailing (requires acid)	Sharper peaks for polar aromatics
Elution Order	Catechin Epicatechin	Catechin Epicatechin (often larger )

Experimental Protocol

Objective: Baseline separation of (-)-catechin and (-)-epicatechin.

Reagents:

• Analytes: (-)-Catechin hydrate (Sigma-Aldrich), (-)-Epicatechin.

• Solvents: LC-MS grade Water, Acetonitrile (ACN), Orthophosphoric acid (

  ).

Chromatographic Conditions:

• Column:

  • Option 1 (Standard): C18,

    mm, 3.5 µm (e.g., Agilent ZORBAX Eclipse Plus).

  • Option 2 (Enhanced): PFP,

    mm, 3 µm (e.g., ACE C18-PFP or Phenomenex Kinetex F5).

• Mobile Phase:

  • A: 0.1%

    in Water (pH ~2.5). Note: Acid is crucial to suppress ionization of phenol groups ( ), ensuring the analyte remains neutral for RP retention.

  • B: Acetonitrile.[3][4][5][6][7]

• Gradient Program:

  • 0–5 min: 10% B (Isocratic hold to elute polar matrix)

  • 5–20 min: 10%

    25% B (Linear gradient)

  • 20–25 min: 25% B (Hold)

  • 25–30 min: Re-equilibration at 10% B.

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection: UV at 280 nm (absorption maximum for catechins).[6][8][9]

Expected Results (Quantitative)

Analyte	Retention Time (min) [C18]	Retention Time (min) [PFP]	Resolution ( ) [PFP]
(-)-Catechin	12.4	11.8	--
(-)-Epicatechin	14.1	14.9	> 3.5

Note: Epicatechin typically elutes after Catechin on RP phases because the "cis" configuration allows for a slightly more compact interaction with the stationary phase in a planar orientation, increasing hydrophobic retention.

Method B: Enantiomeric Separation (Chiral HPLC)

If the research question is to confirm the sample is specifically (-)-catechin and not the more common natural isomer (+)-catechin , RP-HPLC is insufficient. A chiral method is required.

Experimental Protocol

Objective: Separation of (-)-catechin from (+)-catechin.

Chromatographic Conditions:

• Column: Polysaccharide-based chiral column (e.g., Chiralpak AD-H or IG).

  • Mechanism:[10][11][12][13] Amylose tris(3,5-dimethylphenylcarbamate) coated on silica creates chiral cavities.

• Mobile Phase (Normal Phase Mode):

  • Hexane : Ethanol : TFA (80 : 20 : 0.1, v/v/v).

  • Note: TFA (Trifluoroacetic acid) sharpens peaks by suppressing H-bonding with residual silanols.

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C.

• Detection: UV at 280 nm or CD (Circular Dichroism) detector for absolute configuration assignment.

Workflow Visualization

Figure 2: Sequential workflow for complete characterization of (-)-catechin hydrate.

Troubleshooting & Critical Parameters

Peak Tailing

• Cause: Interaction between the acidic phenol groups and residual silanols on the silica support.

• Solution: Ensure mobile phase pH is < 3.0 using Phosphoric or Formic acid. Do not use neutral buffers.

Epimerization

• Risk: Catechins are unstable at high pH and high temperatures. They can epimerize (Catechin

  Epicatechin).[9][12][14]

• Control: Keep autosampler temperature at 4°C. Prepare samples in slightly acidic solvents (e.g., 0.1% formic acid in MeOH). Avoid leaving samples at room temperature for >24 hours.

The "Hydrate" Factor

• Insight: (-)-Catechin hydrate contains water of crystallization. This does not affect the chromatography (as it dissolves), but it does affect quantitative calculations.

• Action: Correct the weighed mass using the molecular weight ratio.

  • MW Anhydrous: 290.27 g/mol

  • MW Hydrate: Typically varies; check CoA (often ~308 g/mol ).

  • Correction Factor:

    .

References

• Dalluge, J. J., & Nelson, B. C. (2000). Determination of tea catechins by liquid chromatography. Journal of Chromatography A, 881(1-2), 411-424.

• Agilent Technologies. (2020). Analysis of Green Tea Catechins using Agilent ZORBAX Eclipse Plus C18. Application Note.

• Advanced Chromatography Technologies. (2018). ACE C18-PFP: A Unique Phase for the Separation of Isomers. Technical Brochure.

• Chen, L., et al. (2012). Chiral separation of catechins by HPLC using polysaccharide-based stationary phases. Food Chemistry, 135(3), 1160-1165.

• Sigma-Aldrich. (2023). Product Specification: (-)-Catechin hydrate.

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Confirming Stereochemical Configuration of (-)-Catechin Hydrate via Circular Dichroism

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the structural elucidation of flavan-3-ols, distinguishing between the four possible stereoisomers of catechin is a critical analytical challenge. While Nuclear Magnetic Resonance (NMR) is the industry standard for determining relative stereochemistry (diastereomers: catechin vs. epicatechin), it fails to distinguish between enantiomers without chiral shift reagents.

This guide establishes Circular Dichroism (CD) as the definitive method for confirming the absolute configuration of (-)-catechin hydrate (ent-catechin; 2S, 3R). Unlike (+)-catechin (2R, 3S), which exhibits a negative Cotton effect at the

transition (~280 nm), (-)-catechin is characterized by a positive Cotton effect at 280 nm. This guide provides a comparative technical analysis of CD against NMR and Optical Rotation, offering a validated protocol for unambiguous identification.

The Stereochemical Challenge

The "catechin" backbone (flavan-3-ol) possesses two chiral centers at C2 and C3, resulting in four distinct stereoisomers. Misidentification can lead to erroneous biological data, as the enantiomers often exhibit distinct pharmacokinetic profiles and receptor binding affinities.

Common Name	Configuration	Relation	Key Characteristic
(+)-Catechin	(2R, 3S)	Natural Isomer	Trans-substituents
(-)-Catechin	(2S, 3R)	Enantiomer	Trans-substituents
(-)-Epicatechin	(2R, 3R)	Diastereomer	Cis-substituents
(+)-Epicatechin	(2S, 3S)	Enantiomer	Cis-substituents

The Analytical Gap:

• NMR easily separates trans (catechins) from cis (epicatechins) via coupling constants (

  ).[1]

• NMR cannot distinguish (+)-catechin from (-)-catechin.

• Optical Rotation (OR) is susceptible to solvent effects and impurities, making it unreliable for definitive absolute configuration assignment.

Comparative Analysis: CD vs. Alternatives

The following table objectively compares CD with standard alternatives for stereochemical confirmation.

Table 1: Methodological Comparison for (-)-Catechin Identification

Feature	Circular Dichroism (CD)	1H NMR Spectroscopy	Optical Rotation (Polarimetry)
Primary Output	Absolute Configuration (R/S assignment)	Relative Configuration (cis/trans assignment)	Net Optical Activity (+/- sign)
Discriminatory Power	High (Distinguishes enantiomers)	Medium (Distinguishes diastereomers only)	Low (Ambiguous sign near zero; solvent dependent)
Key Data Point	Sign of Cotton Effect (CE) at ~280 nm	Coupling Constant (Hz)	Specific Rotation
Sample Requirement	Low (~0.1 mg/mL)	Medium (~5-10 mg)	High (>10 mg for reliable reading)
Solvent Sensitivity	Moderate (Use MeOH/EtOH)	High (Solvent shifts peaks)	Very High (Can invert sign)
Status	Gold Standard for Enantiomers	Gold Standard for Diastereomers	Preliminary Screen

Deep Dive: Circular Dichroism of (-)-Catechin

The Mechanism

Flavan-3-ols exhibit two primary electronic transitions in the UV region that are CD-active:

• Transition (~240 nm): High intensity, sensitive to the helicity of the heterocyclic C-ring.
• Transition (~280 nm): Lower intensity, aromatic transition of the A-ring.[2]

The Diagnostic Rule

The sign of the Cotton Effect (CE) at the

band (~280 nm) correlates directly with the absolute configuration at C2 .[3]

• 2R Configuration (e.g., Natural (+)-Catechin): Exhibits a Negative (-) CE at ~280 nm.[4]

• 2S Configuration (e.g., (-)-Catechin): Exhibits a Positive (+) CE at ~280 nm.[1][2][3]

Expected Spectral Signature for (-)-Catechin (2S, 3R)

To confirm your sample is (-)-catechin hydrate, the CD spectrum in Methanol must show:

• ~280 nm: Positive (+) Cotton Effect.[2][3]

• ~240 nm: Negative (-) Cotton Effect.[1]

• ~210 nm: Positive (+) Cotton Effect (often observed).

Critical Note: The presence of water (hydrate form) does not alter the sign of the Cotton effect, but accurate concentration calculation requires correcting for the molecular weight of the hydrate (

).

Experimental Protocol: Self-Validating Workflow

This protocol is designed to be self-validating by combining NMR (purity/relative config) with CD (absolute config).

Phase 1: Relative Configuration Check (NMR)

Before CD, confirm the sample is a "catechin" (trans) and not "epicatechin" (cis).

• Solvent: Dissolve ~5 mg sample in 0.6 mL

  or .

• Acquisition: Standard 1H NMR (400 MHz or higher).

• Analysis: Locate the doublet signal for H-2 (approx. 4.5 - 4.9 ppm) and H-3 .

• Validation Criteria:

  • Trans (Catechin):

    (Diaxial coupling).

  • Reject if:

    (Indicates Epicatechin/Cis).[1][2]

Phase 2: Absolute Configuration Determination (CD)

• Sample Preparation:

  • Prepare a stock solution of 0.1 mg/mL (approx.

    ) in HPLC-grade Methanol .

  • Correction: Calculate mass based on the anhydrous weight if using the hydrate (MW of anhydrous catechin = 290.27 g/mol ).

• Instrument Setup:

  • Path Length: 0.1 cm (quartz cuvette).

  • Bandwidth: 1.0 nm.

  • Scan Range: 350 nm to 200 nm.

  • Accumulations: 3-5 scans (averaged to reduce noise).

• Baseline Correction: Subtract the spectrum of pure Methanol.

• Data Processing: Convert ellipticity (

  , mdeg) to Molar Ellipticity ( ) or . (Where = molar concentration, = path length in cm)

• Interpretation:

  • Observe the sign of the peak at 280 nm .[1][2][3]

Logic & Visualization

Workflow Diagram: Stereochemical Confirmation

Caption: Decision logic for confirming (-)-catechin stereochemistry using NMR coupling constants and CD spectral signs.

References

• Slade, D., et al. (2005). "Circular dichroism, a powerful tool for the assessment of absolute configuration of flavonoids."[1] Phytochemistry, 66(18), 2177-2215. Link

• Ding, H., et al. (2010). "Determination of Catechin Diastereomers from the Leaves of Byrsonima species Using Chiral HPLC-PAD-CD." Journal of Food and Drug Analysis. Link

• Matsuo, Y., et al. (2019).[3] "Conversion of flavonol glycoside to anthocyanin: an interpretation of the oxidation–reduction relationship...". RSC Advances. (Confirming Positive CE @ 280nm for 2S configuration). Link

• BenchChem. "Stereoisomers of Epicatechin and Catechin: An In-depth Technical Guide." (General properties and NMR data). Link

• Kwan, E. E. (2012).[5] "Lecture 3: Coupling Constants." Chem 117, Harvard University. (NMR Theory for J-coupling). Link

Sources

• 1. Structure Elucidation of Procyanidins Isolated from Rhododendron formosanum and Their Anti-Oxidative and Anti-Bacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Proanthocyanidin Dimers and Trimers from Vitis vinifera Provide Diverse Structural Motifs for the Evaluation of Dentin Biomodification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Conversion of flavonol glycoside to anthocyanin: an interpretation of the oxidation–reduction relationship of biosynthetic flavonoid-intermediates - RSC Advances (RSC Publishing) DOI:10.1039/C9RA06986K [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. ekwan.github.io [ekwan.github.io]

Inter-Laboratory Validation of (-)-Catechin Hydrate Quantification: A Comparative Guide

Executive Summary

This guide provides a technical framework for the inter-laboratory validation of (-)-catechin hydrate, a flavan-3-ol widely used as a biomarker and active pharmaceutical ingredient (API). Unlike stable synthetic drugs, (-)-catechin presents unique challenges: stereochemical instability (epimerization) and variable hydration states .

This document compares the industry workhorse method (HPLC-UV ) against the primary reference method (qNMR ), establishing a protocol where qNMR validates the purity of the reference standard used in routine HPLC analysis.

Part 1: The Stability & Stoichiometry Mandate (The "Why")

Before any validation protocol is executed, two critical sources of error must be addressed. Failure to control these variables is the primary cause of inter-laboratory variance (Reproducibility,

).

The Epimerization Trap

(-)-Catechin is thermodynamically unstable in neutral to alkaline solutions (

). It undergoes reversible epimerization at the C2 position to form (-)-epicatechin.

• Impact: If the extraction solvent or mobile phase is not acidified, the "Catechin" peak area decreases while a new "Epicatechin" peak appears, leading to false-low assay results.

• Control: All solvents must be stabilized with 0.1% Phosphoric Acid (

  ) or Formic Acid to maintain .

The Hydrate Correction Factor

(-)-Catechin is supplied as a hydrate (

). The water content varies batch-to-batch (typically 3–8% w/w).

• Common Error: Laboratories often weigh the powder assuming it is 100% anhydrous catechin.

• Correction Formula:

Part 2: Method Comparison Matrix

Feature	Method A: RP-HPLC-UV (Routine QC)	Method B: qNMR (Primary Reference)
Principle	Separation based on hydrophobicity (C18)	Nuclear spin resonance (Proton counting)
Selectivity	High (resolves epimers & degradation products)	Absolute (structural specificity)
Reference Standard	Required (Must be high purity)	Not Required (Uses Internal Standard)
Precision (RSD)	0.5% – 1.5%	< 0.5% (High Precision)
Throughput	High (Automated injection, 15 min/run)	Low (Manual prep, 20-30 min/run)
Primary Utility	Routine batch release, stability testing	Purity assignment of Reference Standards

Part 3: Detailed Experimental Protocols

Method A: RP-HPLC-UV (The Workhorse)

Based on ICH Q2(R2) and AOAC 2008.05 guidelines.

1. Chromatographic Conditions:

• Column: C18 Reverse Phase (e.g., 250 mm × 4.6 mm, 5 µm). Note: Phenyl-hexyl columns offer superior selectivity for catechin isomers.

• Mobile Phase A: 0.1% Orthophosphoric acid in Water (v/v).

• Mobile Phase B: Acetonitrile.[1]

• Gradient: 0–5 min (10% B), 5–20 min (10%

  30% B).

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 280 nm (Max absorption for flavanols).

• Temperature: 25°C (Strict control required; heat accelerates epimerization).

2. System Suitability Tests (SST):

• Resolution (

  ): > 2.0 between (-)-Catechin and (-)-Epicatechin.

• Tailing Factor (

  ): 0.8 – 1.2.

• Precision: RSD

  1.0% for 6 replicate injections.

Method B: 1H-qNMR (The Truth)

Used to certify the purity of the standard used in Method A.

1. Sample Preparation:

• Solvent: DMSO-

  (Prevents exchange of phenolic protons).

• Internal Standard (IS): Maleic Acid (Traceable to NIST SRM).

• Ratio: Weigh ~10 mg Catechin and ~5 mg IS (accurately to 0.01 mg).

2. Acquisition Parameters:

• Field Strength:

  400 MHz.

• Pulse Angle: 90°.

• Relaxation Delay (

  ): 60s (Must be of the longest relaxing proton to ensure full recovery).

• Scans: 16 or 32.

3. Calculation:

Where =Integral area, =Number of protons, =Molar mass, =Weight, =Purity.[2][3][4][5][6][7][8]

Part 4: Inter-Laboratory Validation Framework

To validate these methods across multiple sites (Lab A, Lab B, Lab C), follow this statistical framework.

Study Design

• Samples: 3 blind samples (Low, Medium, High concentration).

• Replicates: 3 separate days, 3 independent preparations per day (

  per lab).

• Labs: Minimum 5 laboratories for robust reproducibility data.

Statistical Metrics

• Within-Lab Precision (Repeatability,

  ): Calculate RSDr. Limit: < 2.0%.

• Between-Lab Precision (Reproducibility,

  ): Calculate RSDR.

• Horwitz Ratio (HorRat):

  • Acceptance Criteria:

    .

  • Interpretation: If HorRat > 2.0, method performance is poor, likely due to undefined sample handling (e.g., pH control or moisture correction).

Part 5: Visualization of Workflows & Logic

Diagram 1: The Validation Workflow

This diagram illustrates the flow of materials and data to ensure traceability.

Caption: Figure 1. Inter-laboratory validation workflow ensuring sample homogeneity via qNMR before HPLC distribution.

Diagram 2: The Degradation Logic

This diagram explains the chemical causality of method failure (E-E-A-T requirement).

Caption: Figure 2. Mechanistic pathway of Catechin instability. High pH triggers C2-epimerization, invalidating quantification.

References

• ICH Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation. (2023).[9] Guideline on validation of analytical procedures.Link

• AOAC Official Method 2008.05. AOAC International.[10] (2008).[10] Determination of Catechins in Green Tea by HPLC.[7][11][12]Link

• BIPM QM-K148. Bureau International des Poids et Mesures. (2020). Key comparison of purity assignment of organic calibrators (qNMR).Link

• Godecke, T., et al. (2013). Validation of a qNMR method for the purity assessment of natural products. Journal of Natural Products. Link

• Horwitz, W. (1982). Evaluation of Analytical Methods Used for Regulation of Foods and Drugs.[6] Analytical Chemistry.[6][8][11][12][13][14][15][16] Link

Sources

• 1. Development of HPLC Method for Catechins and Related Compounds Determination and Standardization in Miang (Traditional Lanna Fermented Tea Leaf in Northern Thailand) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. intuitionlabs.ai [intuitionlabs.ai]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. scholars.cityu.edu.hk [scholars.cityu.edu.hk]
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• 7. Determination of Catechins and Caffeine in Camillia sinensis Raw Materials, Extracts, and Dietary Supplements by HPLC-UV: Single-Laboratory Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. database.ich.org [database.ich.org]
• 10. researchgate.net [researchgate.net]
• 11. sphinxsai.com [sphinxsai.com]
• 12. Determination of catechins in green tea leaves by HPLC compared to spectrophotometry | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 15. ICH (2022) Validation of Analytical Procedures Q2(R2). Complete Revision of Guideline. 38. - References - Scientific Research Publishing [scirp.org]
• 16. aoac.org [aoac.org]